N,N-Diethyl-5-fluoro-2,4-dinitroaniline

• CAS: 6917-48-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Characteristics of N,N-Diethyl-5-fluoro-2,4-dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the physicochemical characteristics of N,N-Diethyl-5-fluoro-2,4-dinitroaniline. As a senior application scientist, this document is structured to offer not just data, but a foundational understanding of the causality behind the experimental methodologies and the interpretation of results, grounded in established scientific principles.

Introduction: Context and Significance

N,N-Diethyl-5-fluoro-2,4-dinitroaniline is a halogenated and nitrated aromatic amine. The presence of two nitro groups, a fluorine atom, and a diethylamino group on a benzene ring suggests a molecule with unique electronic and steric properties. Such compounds are of significant interest in medicinal chemistry and materials science. The nitro groups are strong electron-withdrawing groups, which can influence the molecule's reactivity and potential as a synthetic intermediate. The fluorine atom can modulate lipophilicity, metabolic stability, and binding interactions, making it a valuable substituent in drug design. The diethylamino group, a bulky electron-donating group, will sterically and electronically influence the molecule's conformation and reactivity.

A thorough understanding of the physicochemical properties of N,N-Diethyl-5-fluoro-2,4-dinitroaniline is paramount for its potential applications. These properties, including melting point, solubility, and spectroscopic characteristics, are fundamental to its synthesis, purification, formulation, and biological activity assessment. This guide will delve into the theoretical and practical aspects of characterizing this compound.

Chemical Identity and Structural Elucidation

The first step in characterizing any compound is to establish its chemical identity and structure.

Molecular Structure:

Caption: Proposed synthetic workflow for N,N-Diethyl-5-fluoro-2,4-dinitroaniline.

Experimental Protocol: Proposed Synthesis

• Reaction Setup: To a solution of 1,5-difluoro-2,4-dinitrobenzene (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or ethanol (EtOH) at 0 °C, add N,N-diisopropylethylamine (DIPEA) (1.1 eq). [1]2. Nucleophilic Addition: Slowly add diethylamine (1.0 eq) to the reaction mixture. The use of a non-nucleophilic base like DIPEA is crucial to neutralize the HF formed during the reaction without competing with the diethylamine.

• Reaction Monitoring: Allow the reaction to stir at 0 °C to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Physicochemical Characterization: Protocols and Expected Results

The following section details the standard experimental protocols for determining the key physicochemical properties of N,N-Diethyl-5-fluoro-2,4-dinitroaniline.

Table 2: Predicted and Analog-Based Physicochemical Properties

Property	Predicted/Expected Value	Basis of Prediction
Appearance	Yellow crystalline solid	Analogy to 2,4-Dinitro-5-fluoroaniline [2]
Melting Point	170 - 185 °C	Expected to be lower than 2,4-Dinitro-5-fluoroaniline (185-189 °C) due to the presence of flexible ethyl groups disrupting crystal packing [3]
Solubility	Soluble in organic solvents (e.g., acetone, ethyl acetate, DCM); limited solubility in water	Analogy to 2,4-Dinitro-5-fluoroaniline [2]

Melting Point Determination

Rationale: The melting point is a fundamental physical property that provides an indication of a compound's purity. A sharp melting range is characteristic of a pure crystalline solid.

Experimental Protocol:

• Sample Preparation: A small amount of the purified crystalline solid is placed in a capillary tube.

• Instrumentation: The capillary tube is placed in a melting point apparatus.

• Measurement: The temperature is slowly increased, and the range from which the solid begins to melt until it is completely liquid is recorded.

Solubility Assessment

Rationale: Solubility is a critical parameter in drug development, influencing absorption, distribution, and formulation. It is also important for selecting appropriate solvents for synthesis and purification.

Experimental Protocol: Qualitative Assessment

• Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Procedure: To approximately 10-20 mg of the compound in a small test tube, add 1 mL of the solvent.

• Observation: Observe for dissolution at room temperature. If the compound does not dissolve, the mixture can be gently heated.

• Classification: Classify the solubility as soluble, sparingly soluble, or insoluble.

Spectroscopic Analysis

Spectroscopic techniques are indispensable for confirming the structure of a newly synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: ¹H, ¹³C, and ¹⁹F NMR spectroscopy provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of the nuclei.

Expected ¹H NMR Spectral Features:

• Aromatic Protons: Two doublets in the aromatic region, characteristic of a 1,2,4,5-tetrasubstituted benzene ring. The coupling constants will be indicative of their relative positions.

• Ethyl Protons: A quartet and a triplet corresponding to the -CH₂- and -CH₃ groups of the diethylamino substituent, respectively.

Expected ¹³C NMR Spectral Features:

• Aromatic Carbons: Six distinct signals in the aromatic region. The carbons attached to the nitro groups will be significantly downfield. The carbon attached to the fluorine will show a characteristic C-F coupling.

• Ethyl Carbons: Two signals in the aliphatic region for the -CH₂- and -CH₃ carbons.

Expected ¹⁹F NMR Spectral Features:

• A single resonance, as there is only one fluorine atom in the molecule.

Spectroscopic data for the closely related N,N-Diethyl-2,4-dinitroaniline is available and can serve as a reference for interpreting the spectra of the target compound. [4]

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands:

• N-O Stretching (Nitro Groups): Strong absorptions around 1530-1550 cm⁻¹ (asymmetric) and 1340-1360 cm⁻¹ (symmetric).

• C-N Stretching (Amine): Absorption in the region of 1250-1350 cm⁻¹.

• C-F Stretching: A strong absorption band in the 1000-1400 cm⁻¹ region.

• Aromatic C-H Stretching: Absorptions above 3000 cm⁻¹.

• Aliphatic C-H Stretching: Absorptions just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Expected Mass Spectrum:

• Molecular Ion Peak (M⁺): A peak corresponding to the molecular weight of the compound (257.22 g/mol ).

• Fragmentation Pattern: Characteristic fragmentation patterns involving the loss of nitro groups (NO₂) and cleavage of the ethyl groups.

Safety, Handling, and Disposal

Dinitroaniline derivatives should be handled with care due to their potential toxicity and explosive nature. [5] General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood.

• Storage: Store in a cool, dry, and well-ventilated area away from heat and incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

This technical guide provides a comprehensive overview of the physicochemical characteristics of N,N-Diethyl-5-fluoro-2,4-dinitroaniline. While experimental data for this specific molecule is not extensively published, a robust understanding of its properties can be established through logical synthesis design, analogy to structurally related compounds, and the application of standard characterization protocols. The information presented herein serves as a valuable resource for researchers and scientists working with this and similar compounds, enabling informed decisions in synthesis, purification, and application development.

References

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• MDPI. (2017, December 2). N 1 -(5-Fluoro-2,4-dinitrophenyl)-N 2 -phenyl-4-(trifluoromethyl)benzene-1,2-diamine. Retrieved from [Link]

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Spectral Analysis and Photophysical Dynamics of N,N-Diethyl-5-fluoro-2,4-dinitroaniline Derivatives

A Technical Guide to Single Benzene Fluorophores (SBFs) and SNAr-based Bioconjugation

Executive Summary

In the realm of modern molecular imaging and drug development, the demand for low-molecular-weight, highly tunable fluorophores has driven the evolution of Single Benzene Fluorophores (SBFs). Among these, N,N-Diethyl-5-fluoro-2,4-dinitroaniline (CAS 6917-48-2)[1] stands out as a highly specialized push-pull architecture.

As a Senior Application Scientist, I approach this molecule not just as a static fluorophore, but as a dynamic, reactive probe. It serves a dual purpose: it is intrinsically a blue-to-green emissive fluorophore exhibiting large Stokes shifts (60–110 nm) and high quantum yields (up to 87%)[2], and simultaneously, it acts as a highly reactive electrophile. The presence of the 5-fluoro group—activated by ortho and para dinitro groups—makes it an exceptional candidate for Nucleophilic Aromatic Substitution (SNAr) derivatization of primary amines and peptides[3][4]. This guide deconstructs the spectral analysis, mechanistic photophysics, and self-validating experimental protocols required to leverage this compound in advanced analytical workflows.

Mechanistic Photophysics: The Push-Pull Architecture

To interpret the spectral data of N,N-Diethyl-5-fluoro-2,4-dinitroaniline derivatives, one must first understand the causality behind their emission. The molecule operates on an Intramolecular Charge Transfer (ICT) mechanism[2].

• The Donor-Acceptor Network: The N,N-diethyl group acts as a powerful electron donor, while the 2,4-dinitro groups act as potent electron acceptors.

• Excitation and Polarization: Upon absorption of a photon, electron density shifts from the diethylamino moiety toward the dinitro network. This creates a highly polarized Franck-Condon state.

• Solvatochromism and Stokes Shift: In polar environments, solvent molecules rapidly reorganize to stabilize this large dipole moment (Solvent Relaxation). This lowers the energy of the ICT state prior to emission, resulting in a massive red-shift (positive solvatochromism) and the characteristic 60–110 nm Stokes shift[2][4].

• Non-Radiative Decay: If the molecule lacks structural rigidity, the excited state can undergo bond rotation into a Twisted Intramolecular Charge Transfer (TICT) state, quenching fluorescence.

Figure 1: Photophysical pathways of push-pull Single Benzene Fluorophores (SBFs).

Spectral Characterization of the Core Scaffold

Before utilizing the probe for derivatization, its baseline spectral signatures must be validated. The table below summarizes the expected quantitative data for the intact N,N-Diethyl-5-fluoro-2,4-dinitroaniline scaffold.

Table 1: Expected Spectral Signatures & Mechanistic Significance

Analytical Method	Parameter	Expected Value / Signature	Mechanistic Significance
UV-Vis Absorption	λmax​	380 – 420 nm	Corresponds to the π→π∗ and ICT transition from the diethylamino donor to the dinitro acceptor network[2].
Fluorescence	λem​	480 – 550 nm	Emission from the relaxed ICT state. Highly dependent on solvent polarity[2].
Fluorescence	Stokes Shift	60 – 110 nm	Indicates significant geometric and dipole moment reorganization in the excited state[2][4].
1 H NMR (CDCl 3​ )	H3 (Aromatic)	~8.5 - 9.0 ppm (s)	Highly deshielded by the two adjacent electron-withdrawing nitro groups.
1 H NMR (CDCl 3​ )	H6 (Aromatic)	~6.5 - 7.5 ppm (d)	Exhibits 3JH−F​ coupling (~8-12 Hz) due to the adjacent ortho fluorine atom[5].
19 F NMR (CDCl 3​ )	F5	-110 to -130 ppm (m)	Diagnostic peak for the intact C-F bond. Disappears upon successful SNAr derivatization[5].
HRMS (ESI-TOF)	[M+H]+	258.088 m/z	Confirms the exact mass and collision cross-section of the intact probe[1].

Experimental Workflow: SNAr Derivatization & Solvatochromic Assay

When N,N-Diethyl-5-fluoro-2,4-dinitroaniline is used to label an amine-containing drug candidate or peptide, the fluorine atom is displaced. The incoming amine acts as a secondary electron donor, creating a "cooperative effect" that fundamentally alters the emission profile[4].

The following protocol is designed as a self-validating system to ensure spectral accuracy.

Step-by-Step Protocol

• Reagent Preparation: Dissolve the fluorophore in anhydrous DMSO to a 10 mM stock.

  • Causality: DMSO, a polar aprotic solvent, solvates cations but leaves the nucleophilic amine unsolvated ("naked"), drastically accelerating the SNAr reaction rate.

• Analyte Conjugation: Combine the probe with the target primary amine (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HF byproduct. Without it, HF would protonate the incoming amine, destroying its nucleophilicity and halting the reaction.

• Incubation & Internal Validation: Incubate at room temperature for 30–60 minutes.

  • Self-Validation Step: Do not proceed to spectral analysis until the reaction is validated. Monitor the disappearance of the 19 F NMR signal at ~ -120 ppm[5], or observe a distinct colorimetric shift on a TLC plate. Unreacted probe will heavily skew the final quantum yield.

• Spectral Acquisition: Dilute the purified conjugate in target solvents. Ensure the optical density (OD) at the excitation wavelength is strictly < 0.1 .

  • Causality: Maintaining an OD < 0.1 prevents the Inner Filter Effect (IFE), a phenomenon where the sample re-absorbs its own emitted light, which artificially depresses the calculated fluorescence quantum yield.

Figure 2: Workflow for SNAr derivatization and spectral analysis of amines.

Applications in Drug Development

The derivatization of APIs (Active Pharmaceutical Ingredients) with this SBF scaffold allows researchers to probe the local microenvironment of the drug. Because the emission wavelength is highly sensitive to solvent polarity, these conjugates can report whether a drug is localized in a hydrophobic lipid membrane (blue-shifted emission) or an aqueous cytosolic environment (red-shifted emission)[2][4]. Furthermore, the robust nature of the SNAr chemistry ensures stable, covalent bioconjugation suitable for long-term tracking in in vitro assays.

References

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• [2] Raghava, Tanya, et al. "Amino-Terephthalonitrile-Based Single Benzene Fluorophores with Large Stokes Shifts and Solvatochromic Behavior." Chemistry–An Asian Journal 18.8 (2023): e202201314. URL:[Link]

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The Fluoro Group in Dinitroanilines: A Technical Guide to its Enhanced Reactivity in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dinitroaniline scaffold is a cornerstone in both medicinal chemistry and agrochemistry, valued for its versatile biological activities.[1] These compounds are integral to the development of herbicides that function by inhibiting microtubule formation and have shown potential in treating parasitic diseases like leishmaniasis.[2][3] A key feature of many dinitroaniline derivatives is the strategic placement of a fluorine atom on the aromatic ring. This guide provides an in-depth exploration of the pronounced reactivity of the fluoro group in dinitroanilines, a characteristic pivotal to their role as versatile synthons in drug discovery and development. We will delve into the underlying electronic principles governing this reactivity, detail the mechanism of nucleophilic aromatic substitution (SNAr), and provide a practical experimental framework for leveraging this chemistry.

The Dinitroaniline Core: An Electron-Deficient Powerhouse

The reactivity of the fluoro group in dinitroanilines is not an intrinsic property of the fluorine atom itself but is a direct consequence of the powerful electron-withdrawing nature of the two nitro groups. These groups deactivate the aromatic ring towards electrophilic substitution but, conversely, activate it for nucleophilic attack.[4] This activation arises from two primary electronic effects:

• Inductive Effect: The high electronegativity of the nitrogen and oxygen atoms in the nitro groups pulls electron density away from the aromatic ring through the sigma bonds.

• Resonance Effect: The nitro groups can delocalize the negative charge of the ring through resonance, further withdrawing electron density.

This synergistic electron withdrawal creates a highly electron-deficient (electrophilic) aromatic ring, priming it for reaction with nucleophiles.[5] The positioning of these nitro groups is critical; they must be ortho or para to the leaving group (in this case, fluorine) to effectively stabilize the intermediate formed during nucleophilic attack.[4][6]

The Fluoro Group: An Unconventional Leaving Group

In the context of nucleophilic aromatic substitution (SNAr), the reactivity of halogens as leaving groups typically follows the trend I > Br > Cl > F, which corresponds to the strength of the carbon-halogen bond. However, in highly activated systems like dinitroanilines, this trend is often reversed, with fluorine being the most reactive. This is because the rate-determining step in these SNAr reactions is the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[5][7] The high electronegativity of fluorine enhances the electrophilicity of the carbon atom to which it is attached, thereby accelerating this initial nucleophilic attack.[5]

Mechanism in Focus: Nucleophilic Aromatic Substitution (SNAr)

The reaction proceeds via a two-step addition-elimination mechanism:

• Nucleophilic Attack and Formation of the Meisenheimer Complex: A nucleophile attacks the carbon atom bearing the fluoro group, leading to the formation of a negatively charged intermediate known as the Meisenheimer complex.[5][7] The negative charge is delocalized across the aromatic ring and, crucially, onto the ortho and para nitro groups, which provides significant stabilization.[4][6]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of the fluoride ion, which is a good leaving group in this context due to the stability of the resulting product.[6]

Factors Influencing Reactivity

Several factors can significantly influence the rate and outcome of SNAr reactions on fluoro-dinitroanilines:

Factor	Influence on Reactivity
Nucleophile	Stronger, less sterically hindered nucleophiles generally react faster. The basicity and polarizability of the nucleophile play a crucial role.[8]
Solvent	Polar aprotic solvents (e.g., DMSO, DMF) are preferred as they solvate the cation of the nucleophile salt but not the nucleophile itself, thus increasing its reactivity. They also help to stabilize the charged Meisenheimer complex.[9]
Temperature	Higher temperatures generally increase the reaction rate, as with most chemical reactions. However, the high reactivity of fluoro-dinitroanilines often allows for reactions to proceed at or near room temperature.[4]
Leaving Group	As discussed, fluorine's high electronegativity makes it an excellent leaving group in this specific SNAr context, leading to faster reaction rates compared to other halogens.[5]

Practical Application: A Guided Experimental Protocol

The high reactivity of 1-fluoro-2,4-dinitrobenzene (FDNB) makes it a valuable reagent for the derivatization of amines, a reaction often referred to as Sanger's reagent. The following is a generalized protocol for the synthesis of a 2,4-dinitrophenylamine derivative.

Experimental Protocol: Synthesis of N-substituted-2,4-dinitroaniline

Materials:

• 1-fluoro-2,4-dinitrobenzene (FDNB)

• Primary or secondary amine of interest

• Ethanol or other suitable polar aprotic solvent

• Triethylamine or other non-nucleophilic base (optional, to neutralize liberated HF)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Condenser (if heating is required)

Procedure:

• Solution Preparation: In a round-bottom flask, dissolve the amine of interest in a suitable solvent (e.g., ethanol).

• Addition of FDNB: While stirring, add an equimolar amount of 1-fluoro-2,4-dinitrobenzene to the amine solution. If the amine salt is used, an equimolar amount of a non-nucleophilic base like triethylamine should be added to liberate the free amine.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC). The formation of the more polar dinitrophenylamine product will be evident. For many amines, the reaction is rapid and may be complete within minutes to a few hours at room temperature.[10]

• Workup and Isolation: Once the reaction is complete, the product can often be isolated by precipitation upon the addition of water.[11] The crude product can then be collected by filtration.

• Purification: The collected solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure N-substituted-2,4-dinitroaniline.[12]

Characterization and Analysis

The successful synthesis of the desired dinitroaniline derivative can be confirmed using a variety of analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.

• Melting Point: A sharp melting point is indicative of a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product by observing the characteristic chemical shifts and coupling patterns of the aromatic and substituent protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its identity.

Conclusion: The Fluoro-Dinitroaniline Synthon in Modern Drug Discovery

The enhanced reactivity of the fluoro group in dinitroanilines, driven by the powerful electron-withdrawing effects of the nitro groups, makes these compounds exceptionally useful building blocks in medicinal chemistry. This reactivity allows for the facile and often high-yielding introduction of a wide range of nucleophilic moieties, enabling the rapid generation of diverse compound libraries for drug screening. The principles of nucleophilic aromatic substitution on these activated systems are well-established, providing a reliable and predictable method for the synthesis of complex molecules. As the demand for novel therapeutics continues to grow, the strategic application of the unique properties of fluoro-dinitroanilines will undoubtedly remain a valuable tool in the arsenal of the drug development professional. The incorporation of fluorine into drug candidates can also improve metabolic stability and bioavailability, further highlighting the importance of understanding and utilizing the chemistry of these versatile compounds.[13][14][15]

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solubility and stability of N,N-Diethyl-5-fluoro-2,4-dinitroaniline in organic solvents

An In-depth Technical Guide to the Solubility and Stability of N,N-Diethyl-5-fluoro-2,4-dinitroaniline in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility and stability of N,N-Diethyl-5-fluoro-2,4-dinitroaniline, a complex nitroaromatic compound. While specific experimental data for this molecule is not widely published, this document synthesizes foundational chemical principles and established analytical methodologies to offer robust predictive insights and detailed experimental protocols. This guide is intended for researchers, scientists, and drug development professionals, offering the necessary theoretical grounding and practical workflows to effectively handle, formulate, and analyze this compound and structurally related molecules. We will delve into predictive solubility profiles, methodologies for empirical determination, and the critical aspects of stability under various stress conditions, underpinned by the development of a stability-indicating HPLC method.

Introduction and Physicochemical Profile

N,N-Diethyl-5-fluoro-2,4-dinitroaniline is a substituted dinitroaniline derivative. Its structure, featuring two nitro groups, a fluorine atom, and a diethylamino group on a benzene ring, imparts a unique combination of physicochemical properties that are critical to its behavior in solution. Understanding these properties is the cornerstone of predicting and empirically verifying its solubility and stability.

• Chemical Structure: The molecule consists of a central benzene ring. Two nitro groups (-NO₂) at positions 2 and 4 act as strong electron-withdrawing groups, significantly influencing the molecule's polarity and reactivity. A fluorine atom (-F) at position 5 further enhances the electron-withdrawing nature of the ring. The N,N-diethylamino group (-N(CH₂CH₃)₂) at position 1 is a tertiary amine and acts as an electron-donating group.

• Polarity and Hydrogen Bonding: The combination of strong electron-withdrawing nitro groups and the polar C-F bond, contrasted with the electron-donating diethylamino group, results in a molecule with a significant dipole moment. The oxygen atoms of the nitro groups can act as hydrogen bond acceptors. However, the tertiary amine lacks a proton and cannot function as a hydrogen bond donor. This profile dictates its interactions with various solvents.

• Molecular Weight: C₁₀H₁₂FN₃O₄, Molecular Weight: 257.22 g/mol .

The presence of nitroaromatic functionalities suggests potential susceptibility to specific degradation pathways, such as photolysis, while the overall structure is typical of compounds with good solubility in many organic solvents.[1][2][3]

Solubility in Organic Solvents

The principle of "like dissolves like" is the guiding concept for predicting solubility.[4][5] The inherent polarity of N,N-Diethyl-5-fluoro-2,4-dinitroaniline suggests it will be most soluble in polar organic solvents and less soluble in nonpolar solvents.

Predicted Solubility Profile

Based on the structure and properties of related dinitroaniline compounds, a qualitative solubility profile can be predicted.[1] Experimental verification is essential and can be achieved using the protocol outlined below.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), Acetone	High	These solvents have large dipole moments and can effectively solvate the polar nitro and fluoro groups without requiring hydrogen bond donation.
Polar Protic	Methanol, Ethanol	Moderate to High	These solvents can act as hydrogen bond donors to the nitro groups. Solubility is generally good in lower-aliphatic alcohols.
Intermediate Polarity	Dichloromethane (DCM), Ethyl Acetate	Moderate	These solvents offer a balance of polarity that can accommodate the different functional groups of the molecule.
Nonpolar	Toluene, Hexane, Diethyl Ether	Low to Very Low	The lack of polarity in these solvents makes it difficult to overcome the crystal lattice energy of the solid compound and solvate its polar regions.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility, providing reliable and reproducible data.[4][6]

Objective: To determine the concentration of a saturated solution of N,N-Diethyl-5-fluoro-2,4-dinitroaniline in a given solvent at a constant temperature.

Materials:

• N,N-Diethyl-5-fluoro-2,4-dinitroaniline (solid)

• Selected organic solvents (HPLC grade)

• 2-4 mL glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.22 µm PTFE syringe filters

• Calibrated pipettes and autosampler vials

• Validated HPLC method for quantification

Methodology:

• Preparation: Add an excess amount of solid N,N-Diethyl-5-fluoro-2,4-dinitroaniline to a glass vial. "Excess" is critical; a visible amount of undissolved solid must remain at the end of the experiment.

• Solvent Addition: Accurately pipette a known volume (e.g., 2.0 mL) of the desired organic solvent into the vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient period to reach equilibrium, typically 24 to 72 hours.[4] A preliminary time-to-equilibrium study is recommended.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the solid settle. To ensure complete separation of undissolved solid, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes).[1]

• Sample Collection: Carefully draw the supernatant using a pipette and filter it through a 0.22 µm PTFE syringe filter into a clean autosampler vial. This step must be performed quickly to avoid solvent evaporation. The filter material should be validated to ensure it does not adsorb the analyte.

• Dilution & Analysis: Prepare an appropriate dilution of the filtrate with the mobile phase of the HPLC method.

• Quantification: Analyze the diluted sample using a pre-validated HPLC method with a calibration curve generated from standards of known concentrations.[4]

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. Report the result in mg/mL or mol/L at the specified temperature.

Workflow for Shake-Flask Solubility Determination.

Chemical Stability and Forced Degradation

Assessing the intrinsic stability of a molecule is a regulatory requirement and fundamental to developing robust formulations.[7][8] Forced degradation, or stress testing, involves exposing the compound to harsh conditions to accelerate its decomposition, thereby identifying potential degradation pathways and products.[7]

Predicted Degradation Pathways

The chemical structure of N,N-Diethyl-5-fluoro-2,4-dinitroaniline suggests several potential instabilities:

• Photostability: Nitroaromatic compounds are often susceptible to photolytic degradation upon exposure to UV or high-intensity visible light.[1][9] This can involve complex reaction pathways, including reduction of the nitro groups.

• Hydrolytic Stability: While generally stable, extreme pH conditions could promote degradation. Strong basic conditions might lead to nucleophilic aromatic substitution or other reactions.

• Oxidative Stability: The aniline moiety, even with electron-withdrawing groups, could be susceptible to oxidation.

• Thermal Stability: The presence of nitro groups indicates potential energetic hazards at very high temperatures, though it is expected to be stable under typical pharmaceutical processing and storage temperatures.[1]

Experimental Protocol: Forced Degradation Study

Objective: To identify the degradation products of N,N-Diethyl-5-fluoro-2,4-dinitroaniline under various stress conditions and to develop a stability-indicating analytical method.

Materials:

• N,N-Diethyl-5-fluoro-2,4-dinitroaniline

• Solvents (e.g., Acetonitrile, Water - HPLC grade)

• Acids (e.g., 0.1 M HCl), Bases (e.g., 0.1 M NaOH), Oxidizing agents (e.g., 3% H₂O₂)

• Photostability chamber

• Temperature-controlled oven

• Validated stability-indicating HPLC-UV/MS method

Methodology:

A stock solution of the compound is prepared in a suitable solvent (e.g., acetonitrile). This stock is then diluted into various stress media. The goal is to achieve 5-20% degradation of the active ingredient.[7]

• Acid Hydrolysis:

  • Prepare a solution in 0.1 M HCl.

  • Heat at a controlled temperature (e.g., 60-80°C) for a set period (e.g., 2, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it, dilute with mobile phase, and analyze.

• Base Hydrolysis:

  • Prepare a solution in 0.1 M NaOH.

  • Maintain at room temperature or slightly elevated temperature, sampling at various time points.

  • Neutralize, dilute, and analyze each sample.

• Oxidative Degradation:

  • Prepare a solution in 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature and monitor over time (e.g., up to 24 hours).

  • Dilute and analyze.

• Thermal Degradation:

  • Expose a solid sample and a solution of the compound to dry heat (e.g., 80-100°C).

  • Sample at various time points, dissolve/dilute as needed, and analyze.

• Photolytic Degradation:

  • Expose a solid sample and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[9]

  • A control sample should be protected from light.

  • Analyze the exposed and control samples.

Sample Analysis: All samples from the stress conditions should be analyzed by a stability-indicating HPLC method. The peak purity of the parent compound should be assessed (e.g., using a photodiode array detector) to ensure that no degradation products are co-eluting.

Workflow for a Forced Degradation Study.

Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.[10][11] It is crucial that the method can separate the intact API from its degradation products and any process impurities.[12]

Method Development Strategy

For a chromophoric, nitroaromatic compound like N,N-Diethyl-5-fluoro-2,4-dinitroaniline, a gradient reversed-phase HPLC (RP-HPLC) method with UV detection is the most common and effective approach.[12]

Objective: To develop and validate an HPLC method capable of separating the parent compound from all potential degradation products generated during forced degradation studies.

Methodology:

• Column Selection: Start with a robust, general-purpose column, such as a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[9] The hydrophobicity of the C18 stationary phase is well-suited for retaining moderately polar to nonpolar aromatic compounds.

• Wavelength Selection: The compound is expected to be a yellow solid, indicating strong absorbance in the UV-Visible region.[2][3] Use a photodiode array (PDA) detector to scan the UV spectrum of the parent compound and select a wavelength of maximum absorbance (λₘₐₓ) for sensitive detection.

• Mobile Phase Optimization:

  • Solvents: Use a combination of an aqueous phase (e.g., water or a pH-controlled buffer) and an organic modifier (e.g., acetonitrile or methanol). Acetonitrile often provides better peak shape and lower UV cutoff.

  • Gradient Elution: A gradient elution is highly recommended to resolve both early-eluting polar degradants and the later-eluting parent compound within a reasonable run time.[12]

  • Initial Gradient: Start with a broad scouting gradient (e.g., 5% to 95% acetonitrile over 30 minutes) to determine the approximate retention time of the parent peak and the complexity of the degradation samples.

  • Optimization: Adjust the gradient slope, initial and final organic phase concentrations, and flow rate to achieve optimal resolution (Rs > 1.5) between the parent peak and all degradation product peaks.

• Method Validation: Once the chromatographic conditions are optimized, the method must be validated according to ICH Q2(R1) guidelines.[13] Key validation parameters include:

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of its degradation products. This is primarily achieved by analyzing the stressed samples.

  • Linearity and Range: Establish a linear relationship between detector response and concentration over a defined range.

  • Accuracy and Precision: Determine the closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

  • Robustness: Assess the method's performance when small, deliberate variations are made to method parameters (e.g., pH, column temperature, flow rate).

Workflow for Stability-Indicating HPLC Method Development.

Summary and Recommendations

This guide provides a predictive framework and actionable experimental protocols for characterizing the solubility and stability of N,N-Diethyl-5-fluoro-2,4-dinitroaniline.

• Solubility: The compound is predicted to be highly soluble in polar aprotic solvents like DMSO and DMF, with moderate to good solubility in alcohols and limited solubility in nonpolar hydrocarbons. The shake-flask method coupled with HPLC analysis is the recommended approach for generating precise, quantitative solubility data.

• Stability: The dinitroaniline structure suggests a potential susceptibility to photolytic degradation. Forced degradation studies are essential to confirm this and to probe for other liabilities under hydrolytic, oxidative, and thermal stress. This information is critical for defining appropriate handling, storage, and formulation strategies.

Recommendations for Handling and Storage:

• Protect from Light: Given the high potential for photolytic degradation common to nitroaromatic compounds, N,N-Diethyl-5-fluoro-2,4-dinitroaniline should be stored in amber vials or containers protected from light.[1][9]

• Control pH: Avoid exposure to strongly acidic or basic conditions during processing and in final formulations unless stability has been confirmed under those conditions.

• Solvent Selection: For creating stock solutions, use high-purity polar aprotic solvents like acetonitrile or DMSO where the compound is likely to be both highly soluble and stable.

• Analytical Method: A validated, gradient RP-HPLC method is indispensable for all quantitative work to ensure that measurements accurately reflect the concentration of the intact compound, free from interference from any potential degradants.

By adhering to these principles and methodologies, researchers can confidently and accurately characterize the physicochemical properties of N,N-Diethyl-5-fluoro-2,4-dinitroaniline, ensuring data integrity and accelerating the development process.

References

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.

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• Pal, A., & Fung, S. K. (2023). Physics-Based Solubility Prediction for Organic Molecules. National Institutes of Health (NIH). Retrieved from [Link]

• Dong, M. W., & Hu, G. (2023). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Chromatography Online. Retrieved from [Link]

• Gok, E., & Bereket, G. (2020). Development and validation of a new RP-HPLC method for organic explosive compounds. Arabian Journal of Chemistry.
• Huang, L. (2024). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development.
• International Research Journal of Pharmacy and Medical Sciences. (2024).
• Nagwanshi, S., Aher, S., & Bachhav, R. (2021). Stability Indicating HPLC Method Development - A Review. International Journal of Trend in Scientific Research and Development.

• Journal of Chemical and Pharmaceutical Research. (n.d.). Forced degradation studies of a new ant. Retrieved from [Link]

• Loba Chemie. (2016). 2,4-DINITRO ANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

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• HazComFast. (n.d.). N,N-Diethyl-2,4-dinitroaniline (CAS 837-64-9). Retrieved from [Link]

• Singh, A., & Singh, P. (2018). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Journal of Drug Delivery and Therapeutics.
• Pagar, S., Darekar, T., & Saudagar, R. (2021). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia.
• International Journal of Pharmaceutical Sciences and Research. (2021). FORCED DEGRADATION STUDY – A NEW APPROACH FOR STRESS TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS.

• National Institutes of Health (NIH). (n.d.). Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms. Retrieved from [Link]

• SpectraBase. (n.d.). N,N-Diethyl-2,4-dinitro-aniline. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). 2,4-DINITROANILINE. Retrieved from [Link]

• ResearchGate. (n.d.). Solubilities of 2,4-Dinitroanisole in Pure Organic and Mixed Organic Solvents at Temperatures between 283.15 and 313.15 K. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis using N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA) as a Pre-Column Derivatization Reagent

Introduction: Enhancing Analyte Detection in HPLC

In the realm of analytical chemistry, particularly within pharmaceutical and biomedical research, High-Performance Liquid Chromatography (HPLC) stands as an indispensable technique for the separation, identification, and quantification of a wide array of compounds.[1] However, a significant challenge arises when target analytes lack a native chromophore or fluorophore, rendering them "invisible" to common HPLC detectors like UV-Vis or fluorescence detectors.[2] Pre-column derivatization addresses this by chemically modifying the analyte before it enters the HPLC column, covalently attaching a molecule—a "tag"—that imparts strong UV absorbance or fluorescence.[3] This guide provides a comprehensive overview and detailed protocols for the use of N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA), a highly effective derivatizing agent for primary and secondary amines, as well as thiols.

FDNDEA distinguishes itself from classic reagents like 2,4-dinitrofluorobenzene (DNFB), also known as Sanger's reagent, by producing derivatives that exhibit enhanced stability to light and heat.[4][5] This increased stability is crucial for ensuring the robustness and reproducibility of analytical methods, particularly in high-throughput laboratory settings. This document will delve into the underlying chemical principles, provide validated, step-by-step protocols, and offer expert insights into method optimization and troubleshooting.

Principle of Derivatization: The Nucleophilic Aromatic Substitution (SNAr) Mechanism

The derivatization reaction with FDNDEA proceeds via a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism.[6][7] This reaction is fundamentally different from the more common SN1 and SN2 reactions encountered with aliphatic compounds. The key to the SNAr mechanism is the electronic nature of the aromatic ring.

An aromatic ring is typically electron-rich and thus resistant to attack by nucleophiles. However, the presence of strong electron-withdrawing groups (EWGs), such as the two nitro (-NO₂) groups on the FDNDEA molecule, dramatically alters this character. These EWGs pull electron density away from the aromatic ring, making it electron-deficient (electrophilic) and susceptible to attack by a nucleophile.

The reaction unfolds in two main steps:

• Nucleophilic Addition and Formation of the Meisenheimer Complex: The nucleophilic group of the analyte (e.g., the lone pair of electrons on the nitrogen of an amine or the sulfur of a thiol) attacks the carbon atom on the benzene ring that is bonded to the fluorine atom. This addition temporarily disrupts the aromaticity of the ring and forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[8][9] The stability of this complex is paramount and is significantly enhanced by the ability of the ortho and para nitro groups to delocalize the negative charge through resonance. This stabilization is the primary reason why EWGs are essential for the reaction to proceed.

• Elimination of the Leaving Group and Restoration of Aromaticity: In the second, typically faster step, the leaving group—in this case, the highly electronegative fluoride ion—is eliminated from the Meisenheimer complex. This step restores the stable aromatic ring system, resulting in the final, derivatized analyte.

The choice of fluorine as the leaving group is deliberate. Although it is the most electronegative halogen, which would typically make it a poor leaving group in SN2 reactions, in SNAr the rate-determining step is the initial nucleophilic attack. The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to the initial attack, which accelerates the reaction.[6]

Below is a diagram illustrating the general workflow for this analytical process.

Caption: General experimental workflow for HPLC analysis using FDNDEA.

The following diagram details the SNAr reaction mechanism.

Caption: The two-step Addition-Elimination (SNAr) mechanism.

Experimental Protocols

Protocol 1: Derivatization of Primary and Secondary Amino Acids

This protocol is adapted from the validated method for the analysis of amino acids in protein hydrolysates and is also applicable to free amino acids in various matrices.[4]

1. Reagents and Materials:

• FDNDEA Reagent: Prepare a 10 mM solution of N,N-Diethyl-5-fluoro-2,4-dinitroaniline in high-purity ethanol or acetonitrile. Store in an amber vial at 4°C.

• Borate Buffer: Prepare a 0.2 M boric acid solution and adjust the pH to 9.5 with 1 M sodium hydroxide.

• Stopping Reagent: 1.0 M Hydrochloric Acid (HCl).

• Analytes: Amino acid standards or sample hydrolysates.

• HPLC Grade: Acetonitrile, Water, and any mobile phase additives.

2. Derivatization Procedure:

• To 50 µL of the amino acid standard or sample solution in a microcentrifuge tube, add 100 µL of the 0.2 M borate buffer (pH 9.5).

• Add 100 µL of the 10 mM FDNDEA reagent.

• Vortex the mixture thoroughly for 30 seconds.

• Incubate the reaction mixture in a heating block or water bath at 90°C for 20 minutes. This elevated temperature ensures the complete derivatization of less reactive amino acids.

• After incubation, cool the mixture to room temperature.

• Add 50 µL of 1.0 M HCl to stop the reaction and neutralize the excess base.

• Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for injection into the HPLC system.

Expert Insight: The pH of the reaction is critical. The nucleophilicity of the amino group is highest when it is in its deprotonated, free-base form. A pH of 9.5 ensures a sufficient concentration of the deprotonated amine for efficient reaction without causing significant degradation of the reagent or analyte.[8]

Protocol 2: Derivatization of Low-Molecular-Weight Thiols (e.g., Cysteine, Glutathione)

This protocol is a generalized procedure for thiols, leveraging the high nucleophilicity of the thiolate anion.

1. Reagents and Materials:

• All reagents from Protocol 1.

• (Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) solution (100 mM) for the reduction of disulfide bonds to measure total thiol content.

2. Derivatization Procedure:

• (Optional Reduction Step): If measuring total thiols, add 10 µL of TCEP solution to 50 µL of the sample and incubate at room temperature for 30 minutes to reduce any disulfide bonds.

• Add 100 µL of 0.2 M borate buffer (pH 9.5) to the sample (or reduced sample).

• Add 100 µL of the 10 mM FDNDEA reagent.

• Vortex the mixture for 30 seconds.

• Incubate at 60°C for 15 minutes. Thiols are generally more reactive nucleophiles than amines, often requiring milder conditions.

• Cool to room temperature and add 50 µL of 1.0 M HCl to stop the reaction.

• Filter through a 0.22 µm syringe filter into an HPLC vial for analysis.

Expert Insight: The thiol group (-SH) must be in its thiolate form (-S⁻) to act as an effective nucleophile. With a pKa typically around 8-9, a pH of 9.5 ensures the majority of thiol groups are deprotonated and highly reactive towards FDNDEA.

Data Presentation: HPLC Conditions and Performance

The successful separation of FDNDEA derivatives is typically achieved using reversed-phase HPLC. The increased hydrophobicity of the dinitrophenyl group allows for excellent retention and resolution on C18 columns.

Parameter	Recommended Conditions for Amino Acid Analysis
HPLC System	Any standard HPLC or UHPLC system with a UV-Vis detector
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	20 mM Sodium Acetate buffer, pH 4.5
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0
60
70
75
80
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	360 nm
Injection Volume	20 µL
Quantification Range	Typically 50-500 pmol per injection[4]

Note: The optimal detection wavelength for FDNDEA derivatives is in the range of 340-360 nm. It is recommended to determine the precise λmax by scanning a derivatized standard. The gradient program provided is a starting point and should be optimized based on the specific column and analytes of interest.

Trustworthiness and Method Validation Insights

A robust analytical method requires thorough validation. Key considerations for methods using FDNDEA include:

• Specificity: Ensure that no interfering peaks from the sample matrix or reagent by-products co-elute with the analytes of interest. A blank derivatization (containing all reagents except the analyte) should be run.

• Linearity and Range: The method should demonstrate a linear relationship between peak area and concentration over a defined range. A typical calibration curve would encompass 5-6 concentration levels.

• Accuracy and Precision: Accuracy (closeness to the true value) and precision (repeatability and intermediate precision) should be assessed by analyzing quality control samples at multiple concentrations.

• Stability of Derivatives: While FDNDEA derivatives are more stable than those of DNFB, their stability in the final solution (post-reaction) should be evaluated. Analyze samples immediately after preparation and at set time intervals (e.g., 4, 8, 24 hours) to determine if significant degradation occurs.[4]

Troubleshooting

Problem	Potential Cause	Recommended Solution
Low or No Peak Area	Incomplete derivatization (incorrect pH, temperature, or time).	Verify the pH of the borate buffer is 9.5. Ensure incubation temperature and time are as specified. Prepare fresh FDNDEA reagent.
Degradation of analyte or reagent.	Store FDNDEA reagent protected from light at 4°C. Analyze samples promptly after derivatization.
Poor Peak Shape (Tailing/Fronting)	Column overload.	Dilute the sample or reduce the injection volume.
Mismatch between sample solvent and mobile phase.	Ensure the final sample solvent is compatible with the initial mobile phase conditions.
Baseline Noise or Drifting	Contaminated mobile phase or column.	Prepare fresh mobile phase and filter. Flush the column with a strong solvent (e.g., 100% acetonitrile).
Extra Peaks in Chromatogram	Reagent by-products or matrix interference.	Run a reagent blank to identify reagent-related peaks. Optimize sample clean-up procedures to remove matrix components.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Zarkadas, C. G., Meighen, E. A., Roche, A. J., & Veres, G. (1988). Pre-column derivatization of amino acids with N,N-diethyl-2,4-dinitro-5-fluoroaniline and reversed-phase liquid chromatographic separation. Journal of Chromatography A, 433, 53–62. [Link]

• Gatti, R., Gioia, M. G., & Andrisano, V. (2001). Determination of Urinary Total Hydroxyproline by HPLC with UV and EC Detectors. Analytical Letters, 34(11), 1847-1862.
• Artigas, C. G., & Martinez, V. (2020). Nucleophilic Aromatic Substitution. In Named Reactions in Organic Chemistry. Ediciones UAB.
• Rohilla, S., & Chhonker, Y. S. (2021). Derivatizing Reagents For Detection Of Organic Compounds By HPLC. Asian Journal of Applied Chemistry Research, 9(2), 1-13.
• El-Kassem, L. T. A., & El-Sherif, Z. A. (2012). The use of an aromatic substitution reaction in the spectrophotometric determination of selected amino or thiol containing drugs. Journal of Food and Drug Analysis, 20(4), 847-855.
• Yan, J., et al. (2015). Application of 2,4-dinitrofluorobenzene pre-column derivatization to quantitative determination of taurine and its intermediate in beverages and milk samples. Food Chemistry, 181, 139-145.

• Shimadzu. (n.d.). Selection of Detector in Analysis of Amino Acids Using Pre-column Derivatization Method. Retrieved from [Link]

• Rahmani, R., et al. (2018). Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z) -3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one. Journal of the Chilean Chemical Society, 63(3), 4069-4080.
• Rohin, F., et al. (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Food Research, 6(4), 1-12.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting N,N-Diethyl-5-fluoro-2,4-dinitroaniline (DEDNFA) Derivatization Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for N,N-Diethyl-5-fluoro-2,4-dinitroaniline (DEDNFA) derivatization. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the use of DEDNFA as a derivatizing agent. We provide in-depth, field-proven insights in a direct question-and-answer format to help you optimize your reactions, troubleshoot issues, and ensure reliable results.

The core of DEDNFA's reactivity lies in the principles of Nucleophilic Aromatic Substitution (SNAr). The benzene ring is rendered highly electron-deficient by two potent electron-withdrawing nitro groups positioned ortho and para to a fluorine atom.[1] This electronic arrangement makes the carbon atom attached to the fluorine highly electrophilic and susceptible to attack by a wide range of nucleophiles, leading to the displacement of the fluoride ion.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational concepts of DEDNFA chemistry to ensure a solid understanding before troubleshooting specific issues.

Q: What is the reaction mechanism for DEDNFA derivatization?

A: The reaction proceeds via a two-step addition-elimination mechanism known as Nucleophilic Aromatic Substitution (SNAr).[1][2]

• Addition Step: A nucleophile (e.g., a primary amine, thiol, or phenoxide) attacks the electron-deficient carbon atom bonded to the fluorine. This forms a resonance-stabilized, negatively charged intermediate called a Meisenheimer complex.[1] The negative charge is delocalized across the aromatic ring and, crucially, onto the oxygen atoms of the ortho and para nitro groups.

• Elimination Step: The aromaticity of the ring is restored by the expulsion of the fluoride leaving group.

This mechanism is distinct from electrophilic aromatic substitution, as it involves a nucleophilic attack on an electron-poor ring.[1]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]

challenges in the synthesis of 2,4-dinitrophenylhydrazine and related compounds

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with laboratories facing challenges in the synthesis, isolation, and application of 2,4-dinitrophenylhydrazine (2,4-DNPH). While the underlying nucleophilic aromatic substitution (SNAr) appears straightforward in textbooks, the physical realities of thermal runaway, competing nucleophiles, and severe shock-sensitive safety hazards require a deeply mechanistic approach to protocol design.

This guide is structured to provide you with causal troubleshooting logic, self-validating methodologies, and the theoretical grounding necessary to master this synthesis safely.

I. Process Overview & Mechanistic Pathway

To troubleshoot effectively, we must first visualize the chemical forces at play. The synthesis of 2,4-DNPH relies on the extreme electron-withdrawing nature of two nitro groups, which lower the LUMO of the aromatic ring and stabilize the anionic intermediate (Meisenheimer complex)[1].

Fig 1. SNAr mechanism for 2,4-DNPH synthesis and bis-arylation side pathway.

II. Core Troubleshooting Guide & FAQs

Q1: My reaction mixture overheats rapidly upon the addition of hydrazine hydrate, leading to decomposition. How do I control this? Causality: The SNAr reaction between 1-chloro-2,4-dinitrobenzene and hydrazine is highly exothermic. The activation of the aromatic ring by the ortho and para nitro groups makes the chloride highly labile[2]. Rapid addition causes thermal runaway, which can lead to the reduction of the nitro groups by hydrazine (acting as a reducing agent at high temperatures) or even explosive decomposition. Solution: Implement a self-validating dropwise addition protocol. Maintain the internal reaction temperature strictly between 60–80 °C using a controlled heating mantle and an addition funnel[2].

Q2: The isolated product has a broad melting point and appears contaminated with a dark red/brown insoluble mass. What is the mechanistic cause? Causality: This indicates the formation of bis(2,4-dinitrophenyl)hydrazine. Once 2,4-DNPH is formed, its terminal secondary amine can act as a nucleophile and attack another molecule of 1-chloro-2,4-dinitrobenzene. Solution: Always maintain a high stoichiometric excess of hydrazine hydrate to kinetically favor the primary substitution. The sheer concentration of free hydrazine must outcompete the newly formed 2,4-DNPH for the remaining electrophile[2].

Q3: We are scaling up the synthesis. What are the critical safety and storage protocols for isolated 2,4-DNPH? Causality: Dry 2,4-DNPH is highly sensitive to friction and shock, classifying it as a desensitized explosive (GHS Category 1, H206)[3]. The energy barrier for explosive decomposition is easily breached by mechanical friction (e.g., unscrewing a cap) without a solvent heat sink[4]. Solution: Never store 2,4-DNPH completely dry. It must be supplied and stored dampened with water (typically 10-30% w/w) to dissipate localized heat from friction[4]. If a historical bottle in your inventory has dried out, do not attempt to open it ; contact hazardous waste disposal immediately[5].

Q4: When using our synthesized 2,4-DNPH for carbonyl derivatization (Brady's test), aldehydes and ketones react beautifully, but esters and amides show no reaction. Is the reagent degraded? Causality: No, the reagent is functioning correctly. The nucleophilic addition of DNPH requires a sufficiently electrophilic carbonyl carbon. In esters, amides, and carboxylic acids, the lone pair of electrons on the adjacent heteroatom (oxygen or nitrogen) interacts with the pi-orbital of the carbonyl, creating resonance stabilization[5]. This delocalization drastically reduces the partial positive charge on the carbonyl carbon, rendering it inert to DNPH attack[5].

III. Step-by-Step Methodology: Self-Validating Synthesis Protocol

To ensure high yield and safety, follow this rigorously structured protocol. Every step includes a physical validation checkpoint so you can confirm the reaction is proceeding correctly in real-time.

Phase 1: Reagent Preparation

• Dissolve 1 equivalent of 1-chloro-2,4-dinitrobenzene in absolute ethanol inside a round-bottom flask.

  • Validation Checkpoint: The solution should be clear and pale yellow. Any cloudiness indicates incomplete dissolution; gently warm the flask if necessary.

• Prepare a solution of hydrazine hydrate (minimum 2.5 equivalents) in ethanol.

Phase 2: Controlled SNAr Reaction 3. Equip the reaction flask with a reflux condenser, a magnetic stirrer, and a dropping funnel containing the hydrazine solution. 4. Add the hydrazine solution dropwise over 30 minutes while maintaining the internal temperature at 60 °C.

• Validation Checkpoint: The solution will transition to a deep, vibrant red color. This is visual confirmation of the formation of the anionic Meisenheimer complex[1].

• Once addition is complete, reflux the mixture at 80 °C for 1 to 2 hours to ensure complete chloride elimination[2].

Phase 3: Isolation and Desensitization 6. Cool the mixture slowly to room temperature, then place it in an ice bath for 30 minutes to maximize the precipitation of crude 2,4-DNPH. 7. Filter the orange-red crystals under vacuum. Wash sequentially with cold ethanol and water to remove unreacted hydrazine and hydrazine hydrochloride byproducts. 8. Critical Safety Step: Do not dry the product completely on the frit. Transfer the orange-red powder to a storage vessel and ensure it remains wetted with at least 10% water by weight to prevent shock-sensitive explosions[3].

IV. Quantitative Data & Parameter Optimization

The following table summarizes the causal relationship between reaction parameters and your final yield/purity. Use this to audit your current laboratory setup.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Reagent Stoichiometry	1:1 (Hydrazine : Aryl Chloride)	>2.5:1 (Hydrazine : Aryl Chloride)	Excess hydrazine kinetically outcompetes the product for the electrophile, preventing bis-arylation[2].
Reaction Temperature	>90 °C	60–80 °C	Higher temperatures promote nitro group reduction and drastically increase thermal runaway risks[2].
Solvent Polarity	Non-polar (e.g., Toluene)	Polar Protic (Ethanol/Water)	Polar solvents stabilize the anionic Meisenheimer transition state, accelerating the SNAr reaction[1].
Storage State	Dry Powder	Wetted (>10% Water)	Water acts as a desensitizing agent, absorbing and dissipating localized heat generated by friction or shock[3].

V. Troubleshooting Logic Tree

Use the following diagnostic tree to rapidly identify the root cause of synthesis or application failures on the bench.

Fig 2. Troubleshooting logic tree for common 2,4-DNPH synthesis and application failures.

VI. References

• Grokipedia. 2,4-Dinitrophenylhydrazine. Retrieved from:[Link]

• Wikipedia. 2,4-Dinitrophenylhydrazine. Retrieved from: [Link]

• American Chemical Society (ACS). 2,4-Dinitrophenylhydrazine. Retrieved from: [Link]

• Chemos GmbH&Co.KG. Safety Data Sheet: 2,4-Dinitrophenylhydrazine. Retrieved from: [Link]

• DOKUMEN.PUB. Synthesis of Aromatic Compounds (Nucleophilic aromatic substitution reactions). Retrieved from: [Link]

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. 2,4-Dinitrophenylhydrazine — Grokipedia [grokipedia.com]
• 3. chemos.de [chemos.de]
• 4. acs.org [acs.org]
• 5. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]

purification methods for N,N-Diethyl-5-fluoro-2,4-dinitroaniline reaction products

Technical Support Center: Purification of N,N-Diethyl-5-fluoro-2,4-dinitroaniline

Welcome to the technical support center for the purification of N,N-Diethyl-5-fluoro-2,4-dinitroaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the post-synthesis workup and purification of this compound. The following sections provide answers to frequently asked questions and detailed troubleshooting solutions to ensure you achieve the desired purity and yield for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of N,N-Diethyl-5-fluoro-2,4-dinitroaniline?

The synthesis of N,N-Diethyl-5-fluoro-2,4-dinitroaniline typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction.[1][2] The most common starting material is 1,5-difluoro-2,4-dinitrobenzene, which reacts with diethylamine. Consequently, the primary impurities you are likely to encounter are:

• Unreacted Starting Material: Residual 1,5-difluoro-2,4-dinitrobenzene.

• Mono-substituted Intermediate: N-Ethyl-5-fluoro-2,4-dinitroaniline, resulting from incomplete secondary amination.

• Positional Isomers: If the starting material is not regiochemically pure, other isomers may be present.

• Degradation Products: Nitroaromatic compounds can be sensitive to heat and light, potentially leading to minor degradation byproducts.

Q2: Which purification methods are most effective for this compound?

The choice of purification method depends on the impurity profile and the required final purity. The two most effective and widely used techniques for dinitroaniline derivatives are:

• Recrystallization: This is an excellent method for removing small amounts of impurities, especially if the crude product is already of moderate purity (>90%). It is cost-effective and scalable. Ethanol, methanol, or mixtures with water are often suitable solvents for nitroaromatic compounds.[3][4]

• Silica Gel Column Chromatography: This is the preferred method for separating compounds with similar polarities, such as the desired product from unreacted starting materials or mono-alkylated byproducts.[3][5] It offers high resolution but can be more time-consuming and costly than recrystallization.

Q3: How can I effectively monitor the purification process?

Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring your purification.[3][5]

• Reaction Monitoring: Track the consumption of starting material and the formation of the product.

• Column Chromatography: Identify which fractions collected from the column contain your desired product and assess their purity before combining them. Since nitroaromatic compounds are often UV-active, they can be easily visualized on a TLC plate using a UV lamp (254 nm).[3]

Q4: What analytical techniques should be used to confirm the purity and identity of the final product?

To confirm the final purity and structure, a combination of methods is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a Phenyl-Hexyl or C18 column, is excellent for quantifying the purity of nitroaromatic compounds and separating closely related isomers.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides highly sensitive detection of volatile impurities and confirms the molecular weight of the product.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This is the definitive method for confirming the chemical structure of the final product, ensuring the correct isomeric form has been isolated.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification workflow.

Problem 1: My crude product "oiled out" during recrystallization instead of forming crystals.

• Causality: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase rather than a crystalline solid. This usually happens if the solution is supersaturated at a temperature above the melting point of the solute (or a solute-solvent mixture), or if the rate of cooling is too fast. The oil often traps impurities, defeating the purpose of recrystallization.

• Solution:

  • Reheat the solution until the oil fully redissolves.

  • Add a small amount of additional hot solvent to decrease the saturation level.[3]

  • Allow the solution to cool very slowly. Insulating the flask can promote the formation of well-defined crystals.

  • If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent line to create nucleation sites.

Problem 2: Product purity does not improve significantly after recrystallization.

• Causality: This suggests that the main impurities have solubility properties very similar to your desired product in the chosen solvent system. This is common when trying to separate positional isomers or homologs (e.g., mono-ethyl vs. diethyl-substituted products).

• Solution:

  • Solvent Screening: Test a different range of solvents. The ideal solvent should dissolve the product well when hot but poorly when cold, while having the opposite profile for the impurity if possible.

  • Switch to Chromatography: If multiple recrystallization attempts fail, column chromatography is the recommended next step as it separates based on differences in binding affinity to the stationary phase, not just solubility.[3][5]

Problem 3: Poor separation between the product and an impurity during column chromatography.

• Causality: The selected mobile phase (solvent system) is not providing sufficient differential migration rates for the compounds on the silica gel. The column may also be overloaded, or improperly packed, leading to band broadening and poor resolution.

• Solution:

  • Optimize the Mobile Phase with TLC: Before running the column, use TLC to test various solvent systems. A common mobile phase for nitroaromatics is a mixture of hexane and ethyl acetate.[3] Adjust the ratio to achieve a clear separation between the spot of your desired product (Rf value ideally between 0.25-0.35) and the impurity spots.

  • Use a Gradient Elution: Start with a less polar mobile phase (e.g., higher hexane content) and gradually increase the polarity by increasing the ethyl acetate content. This can help elute the less polar impurities first, followed by your product, and finally the more polar impurities.

  • Check Column Loading: Do not overload the column. A general guideline is to load a sample amount that is 1-2% of the weight of the silica gel used.[3]

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol assumes the presence of less polar starting material and more polar byproducts.

• TLC Analysis: Develop a solvent system using TLC. Start with a 9:1 Hexane:Ethyl Acetate mixture and gradually increase the ethyl acetate content. Aim for an Rf value of ~0.3 for the desired product.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour it into the column and allow it to pack uniformly under slight pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, adsorb the crude product onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Elution: Begin eluting with the non-polar mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Collect fractions and monitor them by TLC.

• Fraction Collection: As the desired product begins to elute, collect fractions continuously. Combine the fractions that show a single, pure spot corresponding to the product on the TLC plate.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified N,N-Diethyl-5-fluoro-2,4-dinitroaniline.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude product in a test tube. Add a few drops of a test solvent (e.g., ethanol) and heat. A good solvent will dissolve the product when hot but cause it to precipitate upon cooling.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of hot solvent required to completely dissolve the solid.[3]

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place it in an ice bath to maximize crystal formation.[3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Data Presentation

Table 1: Example TLC Data for Optimizing Column Chromatography

Mobile Phase (Hexane:Ethyl Acetate)	Rf of Starting Material (1,5-difluoro-2,4-dinitrobenzene)	Rf of Product (N,N-Diethyl-5-fluoro-2,4-dinitroaniline)	Observations
95:5	0.65	0.45	Good separation, but Rf values are a bit high.
90:10	0.50	0.30	Optimal. Good separation and ideal Rf for the product.
80:20	0.35	0.15	Separation is still present but compounds move slower.

Visualization of Purification Workflow

Caption: Decision workflow for purifying N,N-Diethyl-5-fluoro-2,4-dinitroaniline.

References

• BenchChem. (2025).
• CDN.
• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column.
• Organic Syntheses. 2,4-dinitroaniline.
• BenchChem. (2025). Performance characteristics of different chromatographic columns for nitro compound analysis.
• Gudekar, S., et al. (2013). Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. Journal of Chemical and Pharmaceutical Research, 5(12), 1320-1324.
• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• OpenStax. (2023, September 20). 16.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 6. agilent.com [agilent.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

addressing low yield in the synthesis of dinitroaniline compounds

Technical Support Center: Synthesis of Dinitroaniline Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the synthesis of dinitroaniline compounds, particularly concerning low reaction yields. Here, we will explore the underlying chemical principles, provide solutions to common problems, and offer validated protocols to enhance the success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the synthesis of dinitroanilines.

Q1: Why does my reaction mixture turn dark brown or black, resulting in a low yield of tar-like material?

A1: This is a classic sign of oxidation . The amino group (-NH₂) on the aniline ring is a powerful activating group, making the ring highly electron-rich.[1][2][3] This high electron density makes the molecule extremely susceptible to oxidation by the strong nitric acid in your nitrating mixture, especially at elevated temperatures.[2][4] This leads to polymerization and the formation of tarry byproducts, which significantly reduces the yield of your desired product.[2][5]

Q2: I've consumed all my starting material, but the yield of the desired dinitroaniline is still very low. What's happening?

A2: This issue typically points to two main culprits: the formation of an undesired isomer or polysubstitution.

• Meta-Isomer Formation: In the highly acidic conditions of the nitrating mixture (HNO₃/H₂SO₄), the basic amino group gets protonated to form the anilinium ion (-NH₃⁺).[4][5][6] This anilinium ion is a strong deactivating, meta-directing group.[2][6][7] Consequently, a significant portion of your starting material can be converted to the m-nitroaniline, which may not be the isomer you are targeting. Direct nitration of aniline can result in up to 47% of the meta-isomer.[1][2][7]

• Polysubstitution: The high reactivity of the aniline ring can lead to the addition of more than two nitro groups, resulting in products like trinitroaniline, especially if the reaction conditions are too harsh (e.g., high temperature or excess nitrating agent).[4][8]

Q3: What is the most effective way to prevent oxidation and the formation of the meta-isomer?

A3: The most robust and widely accepted strategy is to protect the amino group before nitration.[1][2][4][9] This is typically achieved by acetylating the aniline with acetic anhydride to form acetanilide.[2][4][8][9] The resulting acetamido group (-NHCOCH₃) has several advantages:

• It is less activating than the -NH₂ group, which reduces the ring's susceptibility to oxidation.[2][4][10]

• It is not basic enough to be protonated by the acid mixture, thus preventing the formation of the meta-directing anilinium ion.[2]

• It remains an ortho, para-director, guiding the nitration to the desired positions.[4][8]

• The steric bulk of the acetamido group favors the formation of the para-isomer over the ortho-isomer.[4][10]

After nitration, the acetyl group is easily removed by acid or base hydrolysis to yield the final nitroaniline product.[2][4][9]

Part 2: Detailed Troubleshooting Guides

This section provides in-depth solutions to more complex problems, explaining the causality behind the issues and offering step-by-step remedies.

Guide 1: Addressing Low Yield with Significant Tar/Polymer Formation

• Primary Cause: Severe oxidation of the unprotected aniline ring by the nitrating agent.[2][4]

• Underlying Chemistry: The lone pair of electrons on the amino nitrogen donates electron density into the aromatic ring, making it highly activated and prone to attack by oxidizing agents like nitric acid. The reaction is also highly exothermic, and poor temperature control can accelerate these unwanted side reactions.[10][11]

Solutions & Protocols:

• Implement the Amine Protection Strategy: This is the most critical step to prevent oxidation. The conversion of aniline to acetanilide moderates the ring's reactivity.[8][10]

  • Protocol 1: Acetylation of Aniline

    • In a fume hood, combine 1 equivalent of aniline with 2.5-3 equivalents of acetic anhydride in an Erlenmeyer flask.

    • Swirl the mixture gently. The reaction is exothermic.

    • After the initial reaction subsides, add a catalytic amount (e.g., 2-3 drops) of concentrated sulfuric acid.

    • Warm the mixture gently (e.g., on a steam bath) for 10-15 minutes to ensure the reaction goes to completion.[2]

    • Pour the warm mixture slowly into a beaker containing a large volume of ice-cold water while stirring vigorously.

    • Collect the precipitated acetanilide by vacuum filtration and wash it thoroughly with cold water to remove acetic acid and any unreacted aniline.[2][10]

    • The crude acetanilide can be recrystallized from hot water to improve purity before proceeding to the nitration step.

• Strict Temperature Control: The nitration of aromatic compounds is highly exothermic. Maintaining a low and stable temperature is crucial to minimize side reactions.

  • Recommendation: The ideal temperature range for the nitration of acetanilide is 0-10 °C .[4][11] This is best achieved using an ice-salt bath or a cryo-cooler for precise control.[11]

• Controlled Reagent Addition: The rate at which the nitrating agent is introduced can significantly impact the reaction outcome.

  • Recommendation: The nitrating mixture (mixed acid) should always be added dropwise and slowly to the solution of the substrate (acetanilide) with vigorous stirring. This prevents localized hot spots and high concentrations of the nitrating agent, which can lead to runaway reactions and byproduct formation.[10][11]

Workflow for Amine Protection Strategy

Caption: Amine protection workflow for dinitroaniline synthesis.

Guide 2: Improving Regioselectivity and Preventing Polysubstitution

• Primary Cause: Formation of the meta-directing anilinium ion or overly harsh reaction conditions leading to multiple nitrations.

• Underlying Chemistry: The directing effect of a substituent on an aromatic ring dictates the position of electrophilic attack. The -NH₂ group is ortho, para-directing, but its protonated form, -NH₃⁺, is meta-directing. The acetamido group (-NHCOCH₃) is a reliable ortho, para-director that is not susceptible to protonation under typical nitration conditions.[2][4]

Solutions & Protocols:

• Utilize the Acetanilide Intermediate: As detailed in Guide 1, starting the nitration from acetanilide instead of aniline is the most effective way to ensure ortho, para-selectivity and prevent meta-isomer formation.[4][5]

• Precise Stoichiometric Control: To synthesize a dinitroaniline, the stoichiometry of the nitrating agent must be carefully controlled.

  • Recommendation: For dinitration of an acetanilide derivative, use slightly more than 2 equivalents of nitric acid. Using a large excess can promote the formation of trinitro byproducts.

• Validated Nitration and Deprotection Protocol:

  • Protocol 2: Dinitration of Acetanilide

    • Prepare Nitrating Mixture: In a separate flask, carefully and slowly add concentrated sulfuric acid to concentrated nitric acid (a common ratio is 2:1 H₂SO₄:HNO₃) while cooling the mixture in an ice bath.[11]

    • Dissolve Substrate: Dissolve the purified acetanilide (1 equivalent) from Protocol 1 in concentrated sulfuric acid in the main reaction flask, keeping the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

    • Add Nitrating Mixture: Add the cold nitrating mixture dropwise to the acetanilide solution.[12] Vigorously stir and meticulously monitor the temperature, ensuring it does not rise above 10 °C.[11]

    • Reaction Quench: Once the addition is complete, allow the mixture to stir at low temperature for an additional 30-60 minutes. Then, carefully and slowly pour the reaction mixture onto a large volume of crushed ice. The dinitroacetanilide product will precipitate.

    • Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acid.

  • Protocol 3: Hydrolysis of Dinitroacetanilide

    • Suspend the crude dinitroacetanilide in an aqueous solution of sulfuric acid (e.g., 70%).[2]

    • Heat the mixture under reflux for 30-60 minutes, or until the solid fully dissolves, indicating the completion of hydrolysis.[2]

    • Cool the solution and pour it into a beaker of cold water.

    • The desired dinitroaniline product will precipitate and can be collected by vacuum filtration, washed with water until the filtrate is neutral, and dried. Recrystallization from an appropriate solvent (e.g., ethanol/water) can be performed for further purification.[13]

Impact of Protection on Isomer Distribution

The use of a protecting group dramatically alters the outcome of the reaction, shifting the product distribution away from the undesired meta-isomer and oxidation products.

Reaction Pathway	o-Nitroaniline Yield	m-Nitroaniline Yield	p-Nitroaniline Yield	Oxidation Products
Direct Nitration of Aniline	~2%[2][7]	~47%[1][2][7]	~51%[1][2][7]	Significant
Nitration of Acetanilide (Protected)	Low to Moderate	Negligible	Major Product	Minimal

Note: Yields are approximate and can vary based on specific reaction conditions.

Mechanism: Directing Effects

Caption: Directing effects in unprotected vs. protected aniline nitration.

Part 3: Alternative Synthetic Routes

While nitration of protected anilines is a common method, other routes exist, particularly for specific isomers like 2,4-dinitroaniline. One established method is the nucleophilic aromatic substitution (SNAAr) of 2,4-dinitrochlorobenzene.

• Reaction: 2,4-dinitrochlorobenzene is reacted with ammonia (aqueous or gaseous) at elevated temperatures and pressures.[13][14]

• Advantages: This method can provide high yields (68-76% or even higher under optimized conditions) and avoids the strong oxidizing conditions of direct nitration.[13][14]

• Considerations: This reaction often requires an autoclave or heating in a sealed vessel to reach the necessary temperatures and pressures for the reaction to proceed efficiently.[13][14] However, methods using ammonium acetate at atmospheric pressure have also been reported.[13]

References

• Wells, F. B., & Allen, C. F. H. (n.d.). 2,4-DINITROANILINE. Organic Syntheses. Retrieved from [Link]

• Welsh, L. H. (n.d.). 2,6-DINITROANILINE. Organic Syntheses. Retrieved from [Link]

• Allen, A. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]

• Filo. (2025, April 20). Nitration of aniline. Retrieved from [Link]

• Brainly.in. (2024, February 11). 18. Explain Nitration of Aniline. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of N-methyl-2,4-dinitroaniline. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, May 25). Nitration of aniline [duplicate]. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]

• askIITians. (2025, July 19). Why is acetylation performed before nitration of aniline? Retrieved from [Link]

• Magritek. (n.d.). Carbon. Retrieved from [Link]

• Homework.Study.com. (n.d.). In order to carry out nitration of aromatic primary amines, it is necessary to protect the amino... Retrieved from [Link]

• Khan Academy. (n.d.). Nitration of Aniline. Retrieved from [Link]

• Dos Santos, P. (n.d.). Electrophilic substitution (case aniline): Nitration. Retrieved from [Link]

• SciSpace. (n.d.). Method for the N-denitration of N-nitro-dinitroaniline in a homogeneous phase. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of reaction temperature on aniline conversion and product... Retrieved from [Link]

• YouTube. (2020, November 5). Nitration of aniline. Retrieved from [Link]

• brainly.com. (2023, November 2). [FREE] Assertion: Controlled nitration of aniline at low temperature gives m-nitroaniline as one of the major. Retrieved from [Link]

• Fan, X., Zhao, Y., Liu, L., & Wang, H. (2023). Photochemical Nitration of Protected Anilines by 5‐Methyl‐1,4‐dinitroimidazole. Chinese Journal of Chemistry, 41(13), 1589-1593.

• Journal of Chemical Education. (1963). Simple method for the preparation of 2,4-dinitroaniline. Retrieved from [Link]

• Google Patents. (n.d.). US4102927A - Process for the preparation of 2,4-dinitroaniline.
• Papageorgiou, G., Corrie, J. E., & Ogden, D. C. (2007). A practical guide to the synthesis of dinitroindolinyl-caged neurotransmitters. Cold Spring Harbor Protocols, 2007(11), pdb.prot4870.
• Google Patents. (n.d.). DE2837529C2 - Process for the purification of nitrosamine-containing dinitroanilines.

• YouTube. (2020, December 20). 3-Nitroaniline (Metanitroaniline) : Organic Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Preparation of P-Nitroaniline. Retrieved from [Link]

• PubMed. (2010). Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection. Retrieved from [Link]

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Technical Support &amp; Troubleshooting Center: Enhancing Detection Sensitivity with FDNDEA Derivatives

Welcome to the Application Support Center. As drug development and biomarker research increasingly demand trace-level quantification of primary and secondary amino acids, N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA) has emerged as a robust pre-column derivatization reagent[1].

Unlike traditional reagents, FDNDEA forms highly stable adducts with both primary and secondary amines (such as hydroxyproline), enabling high-sensitivity detection via Ultraviolet (UV) or Electrochemical Detection (ECD)[2]. This guide is designed by senior application scientists to help you troubleshoot low sensitivity, optimize your High-Performance Liquid Chromatography (HPLC) workflows, and understand the mechanistic causality behind each protocol step.

Mechanistic Principles of FDNDEA Derivatization

To troubleshoot an assay, you must first understand the chemistry. FDNDEA reacts with amines via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The two nitro groups on the FDNDEA ring strongly withdraw electron density, activating the aromatic ring. When the target amine is properly deprotonated, it attacks the ring, forming a transient Meisenheimer complex before eliminating the fluoride ion to create a stable, UV-absorbing adduct[1].

Nucleophilic Aromatic Substitution (SNAr) pathway for FDNDEA derivatization.

Troubleshooting FAQs

Q1: My detection sensitivity is exceptionally low, and the derivative peaks are barely distinguishable from the baseline. How can I enhance the derivatization yield? A: Low sensitivity is primarily caused by an incomplete SNAr reaction. FDNDEA is less reactive than classical Sanger's reagent (1-fluoro-2,4-dinitrobenzene) because the N,N-diethylamino group donates electron density, slightly deactivating the electrophilic ring.

• pH Optimization: Ensure your reaction buffer is strictly maintained at pH 9.3–9.5 using sodium bicarbonate[3]. Causality: The amine must be fully deprotonated to act as a nucleophile. However, exceeding pH 10 risks irreversible hydrolysis of the FDNDEA reagent by hydroxide ions.

• Thermal Activation: The reaction requires significant thermal energy to overcome the activation barrier. Incubate the mixture at 100 °C for exactly 20 minutes[4]. Lower temperatures will result in exponential drops in derivatization yield.

Q2: I am experiencing severe peak tailing and poor resolution of FDNDEA-amino acid adducts on my C18 column. What mobile phase adjustments are required? A: Peak tailing of derivatized amino acids typically results from secondary ionic interactions between the free carboxylic acid group of the analyte and residual, unendcapped silanol groups (Si-OH) on the silica-based stationary phase.

• Solution: Incorporate an ion-pairing or silanol-masking agent. Adding Triethylamine (TEA) (e.g., 6 mL/L) to an acidic acetate buffer (pH 4.3) effectively masks these silanol sites[3]. A standard, highly resolving mobile phase consists of this TEA-acetate buffer paired with acetonitrile (80:20, v/v)[4].

Q3: UV detection at 360 nm is not providing the Limit of Detection (LOD) required for my trace biological samples. What are my alternatives? A: While UV detection at 360 nm is standard and avoids background interference from shorter wavelengths[1], it may lack the sensitivity required for trace analysis (e.g., <2 mg/L in urine)[3].

• Solution: Switch to Electrochemical Detection (ECD). The dinitro-aromatic ring of the FDNDEA adduct is highly electroactive. Utilizing ECD at optimized potentials (e.g., +350 to +640 mV) can significantly lower the LOD compared to UV detection, making it ideal for quantifying trace biomarkers in limited sample volumes[1].

Decision tree for troubleshooting low detection sensitivity in FDNDEA workflows.

Standardized Experimental Protocol

To ensure a self-validating system, follow this step-by-step methodology for the pre-column derivatization of amino acids (e.g., hydroxyproline) with FDNDEA. This protocol yields >95% recovery and linear responses from 5 to 100 mg/L[3].

Reagents Required:

• FDNDEA Stock: 10 mg/mL in LC-MS grade acetonitrile (Prepare weekly, store at -18 °C or 4 °C in amber vials)[1].

• Buffer: 50 mM Sodium bicarbonate (NaHCO₃), adjusted to pH 9.3–9.5[3].

• Internal Standard: Cysteic acid (40 µg/mL in NaHCO₃ buffer)[1].

Step-by-Step Workflow:

• Sample Preparation: Following acid hydrolysis of the protein/peptide sample, evaporate the sample to complete dryness. Causality: Residual HCl will neutralize the derivatization buffer, preventing the necessary amine deprotonation.

• Reconstitution: Resuspend the dried residue in 100 µL of the 50 mM NaHCO₃ buffer (pH 9.5) containing the internal standard[3].

• Reagent Addition: Add 100 µL of the FDNDEA stock solution (10 mg/mL). Vortex vigorously for 10 seconds to ensure a homogeneous mixture.

• Thermal Activation: Incubate the sealed reaction vial in a heating block at 100 °C for exactly 20 minutes[4].

• Quenching: Immediately transfer the vial to an ice bath for 5 minutes. Causality: Rapid cooling arrests the SNAr reaction, preventing thermal degradation of the newly formed adducts and minimizing side reactions with matrix components.

• HPLC Analysis: Inject 10–20 µL into the HPLC system equipped with an ODS (C18) column. Detect via UV at 360 nm or ECD[3].

Quantitative Method Comparison

When designing an assay, selecting the correct derivatization agent is critical. The table below summarizes the quantitative performance of FDNDEA against other common reagents (o-Phthalaldehyde and Ninhydrin) based on validated chromatographic data[5].

Derivatization Reagent	Target Amines	Reaction Conditions	HPLC Separation Time	Detection Modality	Sensitivity / LOD	Derivative Stability
FDNDEA	Primary & Secondary	20 min @ 100 °C (pH 9.5)	~102 min (30 amino acids)	UV (360 nm) / ECD	High (0.8 ng / pmol range)	High (Light/Heat stable)
OPA	Primary only	1-2 min @ 25 °C (pH 9-10)	~106 min (38 amino acids)	Fluorescence	Very High (fmol range)	Low (Rapid degradation)
Ninhydrin (Post-column)	Primary & Secondary	15 min @ 100 °C (pH 5.5)	~170 min	Vis Absorbance (570/440 nm)	Moderate (nmol range)	Moderate

Data Interpretation: While OPA offers superior raw sensitivity for primary amines, FDNDEA is the optimal choice when secondary amines (like hydroxyproline) must be detected simultaneously, or when large sample batches require derivatives that remain stable in the autosampler queue over extended periods[5].

Sources

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. researchgate.net [researchgate.net]
• 3. Total urinary hydroxyproline determined with rapid and simple high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Serum amino acid analysis with pre-column derivatization: comparison of the o-phthaldialdehyde and N,N-diethyl-2,4-dinitro-5-fluoroaniline methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Validation Guide: Pre-Column Derivatization of Amino Acids Using N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA)

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with amino acid quantification in complex biological matrices. While high-performance liquid chromatography (HPLC) is the gold standard, amino acids lack the natural chromophores or fluorophores required for sensitive detection.

Historically, laboratories have relied on legacy derivatization agents like o-phthaldialdehyde (OPA) or Sanger’s reagent (1-fluoro-2,4-dinitrobenzene, FDNB). However, these reagents present critical flaws—ranging from the inability to detect secondary amino acids to severe derivative instability. In this guide, we will objectively evaluate N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA) , a structurally optimized derivatization reagent that resolves these limitations, and provide a field-validated protocol for its implementation.

Mechanistic Causality: Why FDNDEA Outperforms Legacy Reagents

To understand why FDNDEA is superior for specific workflows, we must examine the underlying reaction chemistry. FDNDEA reacts with amino acids via Nucleophilic Aromatic Substitution (SNAr) .

When an amino acid is introduced to FDNDEA under alkaline conditions, the deprotonated amine group attacks the electron-deficient aromatic ring of the reagent. The two nitro groups (at the ortho and para positions) act as powerful electron-withdrawing groups, stabilizing the intermediate Meisenheimer complex, while the fluorine atom serves as an excellent leaving group.

The Structural Advantage: Unlike FDNB, FDNDEA incorporates an N,N-diethylamino group. This bulky, electron-donating substituent provides critical steric shielding and extends the π -conjugation of the aromatic system. As demonstrated by [1], this structural modification yields two massive analytical benefits:

• Unprecedented Stability: FDNDEA-amino acid derivatives are highly stable to heat and light in solution, completely eliminating the rapid degradation issues seen with OPA.

• Matrix-Free Detection: The extended conjugation shifts the UV absorption maximum to 360 nm . Because most endogenous biological proteins and nucleic acids absorb between 214–280 nm, detecting at 360 nm effectively bypasses matrix interference.

Objective Performance Comparison: FDNDEA vs. Alternatives

When designing an analytical workflow, selecting the correct reagent is a matter of balancing sensitivity, stability, and target scope. The table below synthesizes experimental data comparing FDNDEA against industry-standard alternatives.

Parameter	FDNDEA	OPA (o-Phthaldialdehyde)	FDNB (Sanger's Reagent)	FMOC-Cl
Target Analytes	Primary & Secondary Amines	Primary Amines Only	Primary & Secondary Amines	Primary & Secondary Amines
Derivative Stability	Excellent (Stable for days)	Poor (Degrades in minutes)	Moderate	Good
Detection Mode	UV (360 nm), ECD	Fluorescence	UV (340 nm)	Fluorescence
Detection Limit (LOD)	~50 pmol (UV) / <1 pmol (ECD)	~1–10 pmol	~100 pmol	~1 pmol
Key Limitation	Requires thermal driving force (90°C)	Fails to detect Proline/Hydroxyproline	Prone to interfering side-products	Excess reagent must be extracted
Optimal Use Case	Total profiling (incl. Hydroxyproline)	High-throughput primary amines	Historical legacy methods	High-sensitivity secondary amines

Data synthesized from comparative chromatographic studies [1, 3].

Validated Experimental Protocol: FDNDEA Derivatization

The following protocol is a self-validating system designed for the quantification of total amino acids (including secondary amines like hydroxyproline) in biological fluids (e.g., serum, urine). Every step is engineered to control the reaction kinetics of the SNAr mechanism.

Step-by-Step Methodology

• Acid Hydrolysis: Combine 50 µL of the biological sample with 100 µL of 6M HCl in a glass vial. Incubate at 100°C for 16 hours.

  • Causality: Complete thermal hydrolysis is required to cleave peptide bonds and release free amino acids.

• Evaporation & Neutralization: Dry the hydrolysate under a gentle stream of nitrogen. Re-dissolve the residue in 200 µL of acetone and evaporate to dryness again.

  • Causality: Complete removal of residual HCl is mandatory. Any acidic carryover will neutralize the alkaline buffer in the next step, protonating the amines ( NH3+​ ) and completely inhibiting the nucleophilic attack.

• pH Optimization: Re-dissolve the dried residue in 250 µL of borate buffer, strictly adjusted to pH 9.5 .

  • Causality: The amine must be in its free base form ( NH2​ ) to act as a nucleophile. However, if the pH exceeds 10.0, hydroxide ions ( OH− ) will competitively attack the FDNDEA, hydrolyzing the reagent and destroying your yield [2].

• Derivatization Reaction: Add 100 µL of FDNDEA solution (prepared in acetone or acetonitrile). Seal the vial and incubate at 90°C for 20 minutes .

  • Causality: The steric bulk of the N,N-diethyl group on the reagent—combined with the steric hindrance of secondary amines like proline—creates a high activation energy barrier. Thermal energy (90°C) is strictly required to drive the formation of the transition state.

• Chromatographic Analysis: Cool the sample to room temperature and inject directly into a Reversed-Phase HPLC system (C18 column). Monitor the eluent via UV detection at 360 nm or via Electrochemical Detection (ECD).

Workflow Visualization

Workflow for amino acid analysis using FDNDEA pre-column derivatization and RP-HPLC.

Quantitative Validation & Chromatographic Performance

To establish trustworthiness, we must look at the quantitative validation metrics of FDNDEA-derivatized amino acids separated via gradient RP-HPLC (acetate buffer/acetonitrile).

Validation Parameter	Observed Performance (FDNDEA)	Analytical Significance
Resolution Capacity	Baseline separation of up to 30 amino acids	Ideal for complex serum/urine profiling [1].
Linearity (r)	> 0.987	Ensures accurate quantification across a wide dynamic range.
Precision (Intra-day CV)	< 8%	High reproducibility due to the exceptional stability of the FDNDEA derivative [2].
Sensitivity (LOD)	50–500 pmol (UV)	Sufficient for standard physiological profiling without the need for fluorescence detectors [3].

Conclusion & Best Practices

For laboratories struggling with the instability of OPA derivatives or the inability to quantify secondary amino acids like hydroxyproline, FDNDEA offers a highly robust alternative. By shifting the detection wavelength to 360 nm and providing heat-stable derivatives, it allows for overnight auto-sampler queuing without the risk of sample degradation.

Critical Takeaway: The success of the FDNDEA method hinges entirely on sample preparation. You must ensure complete evaporation of hydrolyzing acids and strictly maintain the derivatization buffer at pH 9.5 to achieve the quantitative yields required for clinical and research applications.

References

• Fermo, I., De Vecchi, E., Diomede, L., & Paroni, R. (1990). "Serum amino acid analysis with pre-column derivatization: comparison of the o-phthaldialdehyde and N,N-diethyl-2,4-dinitro-5-fluoroaniline methods." Journal of Chromatography B: Biomedical Sciences and Applications. URL:[Link]

• Isiner, B., Dural, E., Kendüzler, E., & Soylemezoglu, T. (2017). "Determination of Urinary Total Hydroxyproline by HPLC with UV and EC Detectors." Journal of the Chemical Society of Pakistan. URL:[Link]

• "Pre-column derivatization of amino acids with N,N-diethyl-2,4-dinitro-5-fluoroaniline and reversed-phase liquid chromatographic separation." (1988). PubMed (NIH). URL:[Link]

Comparative Analysis of N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA) and Sanger’s Reagent in Pre-Column Derivatization

Pre-column derivatization is a foundational technique in analytical chemistry, essential for enhancing the chromatographic retention and optical detectability of highly polar, non-chromophoric analytes like amino acids. For decades, Sanger’s Reagent (1-fluoro-2,4-dinitrobenzene, FDNB) served as the gold standard for N-terminal amino acid sequencing. However, the evolution of reversed-phase high-performance liquid chromatography (RP-HPLC) demanded reagents tailored for complex biological matrices.

Enter N,N-Diethyl-5-fluoro-2,4-dinitroaniline (FDNDEA) —a rationally designed structural analog of Sanger's reagent. By introducing a diethylamino auxochrome, FDNDEA overcomes the limitations of FDNB, offering superior derivative stability, enhanced hydrophobicity, and compatibility with both ultraviolet (UV) and electrochemical detection (ECD)[1]. This guide provides an in-depth comparative analysis of these two reagents for researchers and drug development professionals.

Mechanistic Principles: The Chemistry of Activation

Both FDNB and FDNDEA react with primary and secondary amines via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The success of this reaction relies on the activation of the leaving group (fluorine) by highly electron-withdrawing substituents on the benzene ring.

• Sanger's Reagent (FDNB): The fluorine atom is located at the C1 position. It is strongly activated by nitro groups at the ortho (C2) and para (C4) positions, which stabilize the anionic Meisenheimer complex intermediate during nucleophilic attack.

• FDNDEA: The structural logic is identical, but the numbering shifts. The fluorine is located at the C5 position, activated by nitro groups at the ortho (C4) and para (C2) positions. The crucial modification is the addition of an N,N-diethylamino group at the C1 position[2].

This diethylamino group acts as a powerful auxochrome. It induces a bathochromic shift in the UV absorption maximum of the resulting derivative to 360 nm, moving it away from the high-background noise region (<300 nm) typical of biological samples like serum and urine[1].

Figure 1: SNAr activation logic for FDNB and FDNDEA reacting with amines.

Comparative Performance Analysis

When applied to complex biological matrices, FDNDEA demonstrates significant advantages over traditional reagents. It yields derivatives that are highly stable to both light and heat in solution[3]. Furthermore, the increased hydrophobicity imparted by the diethylamino group allows for excellent resolution of up to 30 serum amino acids during RP-HPLC[4].

Quantitative Comparison Summary

Feature	Sanger's Reagent (FDNB)	FDNDEA
Target Analytes	Primary & Secondary Amines	Primary & Secondary Amines[3]
Reaction Mechanism	SNAr	SNAr[2]
Detection Modalities	UV-Vis (~350 nm)	UV-Vis (360 nm) & Electrochemical (ECD)[1]
Derivative Stability	Moderate	High (Resistant to light and heat degradation)[3]
Hydrophobicity	Moderate	High (Driven by the N,N-diethylamino group)[4]
Chromatographic Resolution	Standard	Excellent (Resolves 30+ serum amino acids)[4]

Experimental Methodology: Self-Validating Protocol

To ensure reproducibility and scientific rigor, the following protocol details the pre-column derivatization of urinary/serum amino acids (e.g., hydroxyproline) using FDNDEA, incorporating the causality behind each experimental choice[5].

Protocol: FDNDEA Derivatization for RP-HPLC Analysis

Step 1: Sample Preparation & Hydrolysis

• Action: Subject the biological sample (urine/serum) to overnight acid hydrolysis, then evaporate to dryness. Reconstitute the residue with an internal standard (e.g., cysteic acid)[5].

• Causality: Hydrolysis breaks peptide bonds to release free amino acids. Evaporation removes residual acid that would otherwise disrupt the pH of the subsequent derivatization step.

Step 2: pH Adjustment

• Action: Reconstitute the dried sample in a sodium hydrogen carbonate buffer adjusted to pH 9.3 - 9.5[2].

• Causality: The SNAr mechanism requires the amine to act as a nucleophile. At pH 9.3, the primary and secondary amines are predominantly in their deprotonated, free-base form, maximizing their nucleophilicity.

Step 3: Derivatization Reaction

• Action: Add the FDNDEA reagent (dissolved in acetonitrile) to the buffered sample. Incubate the mixture at 100°C for exactly 20 minutes[2].

• Causality: While highly activated, the steric hindrance of secondary amines (like hydroxyproline) requires thermal energy to overcome the activation barrier. 100°C ensures quantitative yield within a rapid 20-minute window[5].

Step 4: Chromatographic Separation (RP-HPLC)

• Action: Inject the derivatized sample onto a C18 reversed-phase column (e.g., Ultrasphere ODS). Elute using a mobile phase of acetate buffer (pH 4.3) containing 6 mL/L triethylamine, mixed with acetonitrile (80/20, v/v)[5].

• Causality: The acidic pH ensures residual silanols on the stationary phase remain protonated. Triethylamine acts as a competing base to prevent peak tailing. The high hydrophobicity of the FDNDEA adduct ensures strong retention on the C18 column[5].

Step 5: Detection

• Action: Monitor the eluent using a UV detector set to 360 nm[5].

• Causality: Detection at 360 nm explicitly avoids the high background absorbance of endogenous biological matrix components, which typically interfere at wavelengths below 300 nm[1].

Figure 2: Experimental workflow for FDNDEA pre-column derivatization and HPLC analysis.

Conclusion

For drug development professionals and analytical scientists working with complex biological matrices, transitioning from Sanger's reagent to FDNDEA offers a distinct analytical advantage. By leveraging the auxochromic and hydrophobic properties of the N,N-diethylamino group, FDNDEA provides a self-validating, highly reproducible derivatization pathway. It ensures superior chromatographic resolution, exceptional derivative stability, and highly sensitive detection free from matrix interference.

References

• Fermo, I., Rubino, F. M., Bolzacchini, E., Arcelloni, C., Paroni, R., & Bonini, P. A. (1988). Pre-column derivatization of amino acids with N,N-diethyl-2,4-dinitro-5-fluoroaniline and reversed-phase liquid chromatographic separation. Journal of Chromatography B: Biomedical Sciences and Applications, 433, 53-62.[Link]

• Fermo, I., De Vecchi, E., Diomede, L., & Paroni, R. (1990). Serum amino acid analysis with pre-column derivatization: comparison of the o-phthaldialdehyde and N,N-diethyl-2,4-dinitro-5-fluoroaniline methods. Journal of Chromatography B: Biomedical Sciences and Applications, 534, 23-35.[Link]

• Paroni, R., De Vecchi, E., Fermo, I., & Bonini, P. A. (1991). Total Urinary Hydroxyproline Determined with Rapid and Simple High-Performance Liquid Chromatography. Clinical Chemistry, 37(9), 1557-1561.[Link]

• Isiner, B., Dural, E., Kenduzler, E., & Soylemezoglu, T. (2015). Determination of Urinary Total Hydroxyproline by HPLC with UV and EC Detectors. Journal of the Chemical Society of Pakistan, 37(5), 866.[Link]

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• 1. jcsp.org.pk [jcsp.org.pk]
• 2. researchgate.net [researchgate.net]
• 3. Pre-column derivatization of amino acids with N,N-diethyl-2,4-dinitro-5-fluoroaniline and reversed-phase liquid chromatographic separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Serum amino acid analysis with pre-column derivatization: comparison of the o-phthaldialdehyde and N,N-diethyl-2,4-dinitro-5-fluoroaniline methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

N,N-Diethyl-5-fluoro-2,4-dinitroaniline vs other dinitroaniline derivatives for amino acid analysis

An In-Depth Comparative Guide to Dinitroaniline-Based Derivatizing Reagents for Amino Acid Analysis

Introduction: The Critical Role of Derivatization in Amino Acid Analysis

In the landscape of biochemical and pharmaceutical research, the precise quantification of amino acids is fundamental. From monitoring protein hydrolysis and fermentation processes to clinical diagnostics, the ability to accurately measure amino acid concentrations is indispensable. However, most amino acids lack a strong native chromophore or fluorophore, making their direct detection by common analytical techniques like UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC) with UV detection challenging and insensitive.

This limitation necessitates a chemical derivatization step, wherein a "tagging" molecule is covalently bonded to the amino acid. This tag imparts desirable analytical properties, most notably strong absorbance at a specific wavelength, enabling sensitive detection. For decades, reagents based on the dinitroaniline scaffold have been mainstays for this purpose. The archetypal reagent, 1-fluoro-2,4-dinitrobenzene (DNFB), famously used by Frederick Sanger in his Nobel Prize-winning work on protein sequencing, set the benchmark.

This guide moves beyond the foundational and delves into a direct comparison between a lesser-known but potentially advantageous derivative, N,N-Diethyl-5-fluoro-2,4-dinitroaniline , and the classic dinitroaniline reagents. We will dissect the underlying chemistry, compare performance based on experimental principles, and provide actionable protocols to guide your selection process.

The Underpinning Chemistry: Nucleophilic Aromatic Substitution (SNAr)

The derivatization of amino acids with dinitroaniline reagents is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. Understanding this mechanism is key to appreciating the differences between the reagents.

The Core Mechanism:

• Nucleophilic Attack: The primary amino group (-NH2) of the amino acid, acting as a nucleophile, attacks the electron-deficient carbon atom of the benzene ring that is bonded to the fluorine atom.

• Formation of a Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex. The negative charge is stabilized by delocalization across the aromatic ring, a process greatly enhanced by the strong electron-withdrawing effects of the two nitro (-NO2) groups.

• Leaving Group Departure: The reaction concludes with the expulsion of the highly electronegative fluorine atom as a fluoride ion (F-), restoring the aromaticity of the ring and forming a stable, yellow-colored dinitrophenyl (DNP)-amino acid derivative.

The reaction is typically carried out under mildly alkaline conditions (pH ~8-9) to ensure the amino group is deprotonated and thus sufficiently nucleophilic, without causing significant hydrolysis of the reagent.

Assessing the Phytotoxicity of 2,4- and 2,6-Dinitroaniline Derivatives: A Comparative Guide

As a Senior Application Scientist, evaluating the phytotoxicity of agrochemicals requires moving beyond simple phenotypic observation to understanding the fundamental molecular interactions that drive plant death. Dinitroanilines (DNAs) represent a highly effective class of pre-emergence herbicides. While 2,6-dinitroanilines (such as trifluralin and oryzalin) have dominated the commercial agricultural landscape for decades due to their potent microtubule-disrupting capabilities[1], the inevitable rise of herbicide-resistant weed populations necessitates the exploration of alternative chemical scaffolds. Consequently, researchers are increasingly investigating 2 for novel antimitotic and herbicidal applications[2].

This guide provides an objective, data-driven comparison of 2,4- and 2,6-dinitroaniline derivatives, detailing the causality behind their phytotoxic mechanisms and establishing self-validating experimental workflows for their assessment.

Mechanism of Action: The Causality of Phytotoxicity

To accurately assess these compounds, one must first understand the molecular causality of their macroscopic effects. The hallmark of dinitroaniline phytotoxicity is the severe swelling of root tips, frequently referred to as a "club root" phenotype[3].

This morphological anomaly is a direct consequence of cytoskeletal collapse. Both 2,4- and 2,6-dinitroanilines selectively bind to unpolymerized4[1][4]. By binding directly behind the N-loop of α-tubulin, DNAs prevent the addition of tubulin to the positive end of growing microtubules, leading to the rapid depolymerization of the existing microtubule network[4][5].

Without cortical microtubules to guide the organized deposition of cellulose microfibrils, plant cells lose their ability to elongate anisotropically (directionally). Consequently, the cells expand isotropically (in all directions simultaneously), resulting in the characteristic swollen root tips[5]. Furthermore, the loss of spindle microtubules arrests the cell cycle at prometaphase, preventing chromosome alignment and halting cell division entirely[5][6].

Dinitroaniline mechanism: from tubulin binding to phytotoxic root swelling.

Comparative Analysis: 2,6- vs. 2,4-Dinitroanilines

While they share a fundamental mechanism of action, the structural differences between 2,6- and 2,4-dinitroanilines dictate their binding kinetics, solubility, and overall efficacy.

2,6-Dinitroanilines (e.g., Oryzalin, Trifluralin): These are highly lipophilic molecules with a profound affinity for plant tubulin. For example, oryzalin binds to plant tubulin with an apparent affinity constant ( Kapp​ ) of 1.19×105M−1 [7]. They are the commercial standard for pre-emergence weed control but suffer from poor soil mobility and increasing weed resistance[1][3].

2,4-Dinitroanilines (Investigational Derivatives): Recent screenings of novel 2,4-dinitroaniline derivatives (e.g., N-(2,4-dinitrophenyl)-ortho-aminobenzoic acid) demonstrate that altering the substitution pattern can yield potent antimitotic agents[2]. These compounds successfully induce cytogenetic disorders and alter the mitotic index in plant models, offering a promising avenue to bypass target-site resistance mechanisms that have evolved against 2,6-DNAs[2].

Table 1: Comparative Phytotoxic and Physicochemical Profile

Feature	2,6-Dinitroanilines (e.g., Trifluralin, Oryzalin)	2,4-Dinitroanilines (e.g., Novel Derivatives)
Primary Target	Plant/Protozoan α-Tubulin[1]	Plant α-Tubulin[2]
Binding Affinity ( Kapp​ )	High (e.g., 1.19×105M−1 for Oryzalin)[7]	Variable; heavily dependent on functional groups
Phytotoxic Phenotype	Severe root tip swelling, stunted shoot growth[3]	Root swelling, significant reduction in root length[2]
Cytological Effect	Prometaphase arrest, multinucleated cells[6]	Altered mitotic index, c-mitosis, chromosomal aberrations[2]
Commercial Application	Widespread use as pre-emergence herbicides	Primarily investigational for novel antimitotic activity

Experimental Workflows: Self-Validating Protocols

To objectively compare the efficacy of 2,4- and 2,6-dinitroanilines, drug development professionals must employ a two-tiered validation system: an in vivo phenotypic assay to confirm whole-organism phytotoxicity, and an in vitro biochemical assay to validate the specific mechanism of action. This dual approach ensures that observed toxicity is mechanistically driven rather than a result of non-specific physiological stress.

Workflow for the Allium cepa in vivo phytotoxicity and antimitotic assay.

Protocol 1: In Vivo Phytotoxicity (Allium cepa Assay)

Rationale: The Allium test is a highly sensitive, universally recognized method to assess antimitotic agents. It allows for simultaneous macroscopic evaluation of isotropic expansion and cytological evaluation of prometaphase arrest[2].

• Preparation & Germination: Select healthy Allium cepa bulbs of uniform size. Suspend bulbs over glass receptacles containing distilled water for 48 hours at 22°C to initiate root primordia growth.

• Compound Exposure: Transfer bulbs to receptacles containing serial dilutions of the 2,4- or 2,6-dinitroaniline derivatives (e.g., 0.1, 1.0, 10, and 100 µM). Self-Validation Step: Always include a negative control (solvent blank) and a positive control (commercial oryzalin) to establish the assay's dynamic range. Incubate for 24-48 hours.

• Macroscopic Evaluation: Measure root lengths using a digital caliper. Calculate the swelling coefficient by measuring the diameter of the root tips[8].

• Fixation & Maceration: Excise the terminal 1-2 cm of the roots and fix in Carnoy's solution (3:1 ethanol:glacial acetic acid) for 24 hours. Mechanistic Choice: Hydrolyze the tissue in 1N HCl at 60°C for 5-10 minutes. This critical step breaks down pectins in the middle lamella, allowing for a monolayer cell squash necessary for accurate cytological scoring.

• Staining & Microscopic Analysis: Stain with aceto-carmine. Prepare squashes and observe under a light microscope. Calculate the Mitotic Index (MI = number of dividing cells / total cells × 100) and document the frequency of multinucleated cells and c-mitosis[2][6].

Protocol 2: In Vitro Tubulin Polymerization Assay

Rationale: To definitively prove that the phytotoxicity observed in vivo is driven by direct tubulin binding.

• Tubulin Isolation: Purify plant tubulin (e.g., from Zea mays or cultured Rosa sp. cells) using DEAE-Sephadex chromatography followed by temperature-dependent assembly/disassembly cycles[1][7].

• Assay Setup: In a 96-well plate, combine purified plant tubulin (approx. 2-3 mg/mL) in PEM buffer (PIPES, EGTA, MgCl2, pH 6.9) with 1 mM GTP.

• Compound Addition: Add the dinitroaniline derivatives at varying concentrations. Self-Validation Step: Include Taxol (paclitaxel) in a subset of wells. Because plant tubulin assembly can be slow, Taxol stabilizes the formed microtubules. If the dinitroaniline derivative still induces depolymerization in the presence of Taxol, it confirms potent, specific binding to plant α-tubulin[6][7].

• Measurement & Analysis: Monitor polymerization via turbidimetry (absorbance at 340 nm) at 24°C–37°C for 60 minutes. Calculate the IC50​ for polymerization inhibition. Effective derivatives will show dose-dependent inhibition, typically reaching maximum inhibition at a 1:1 molar ratio with tubulin[7].

Conclusion

While 2,6-dinitroanilines remain the agricultural standard for microtubule-inhibiting herbicides, the systematic evaluation of 2,4-dinitroaniline derivatives reveals highly promising antimitotic and phytotoxic profiles. By employing rigorous, self-validating in vivo and in vitro assays, researchers can identify novel compounds capable of overcoming emerging weed resistance while maintaining the highly specific plant-tubulin targeting characteristic of this chemical class.

Sources

• 1. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Guide: Cross-Reactivity and Mitigation in Dinitroaniline-Based Derivatizing Agents

Introduction

Dinitroaniline-based and related dinitroaromatic derivatizing agents are foundational tools in analytical chemistry, enabling the UV and mass spectrometric detection of trace analytes. The two most prominent reagents in this class are 1-fluoro-2,4-dinitrobenzene (DNFB) , widely known as Sanger's Reagent for amine derivatization, and 2,4-dinitrophenylhydrazine (DNPH) , the gold standard for carbonyl capture.

While highly effective, their aggressive reactivity profiles often lead to significant cross-reactivity, background interference, and the formation of confounding degradation products like 2,4-dinitroaniline (DNAN) [1]. This guide provides a rigorous comparison of these agents, dissects the mechanistic causality behind their cross-reactivity, and outlines self-validating protocols to mitigate false positives in complex matrices.

Mechanistic Profiling and Causality of Cross-Reactivity

DNFB (Sanger's Reagent): Nucleophilic Aromatic Substitution (SNAr)

DNFB reacts with primary amines via an SNAr mechanism. The two highly electron-withdrawing nitro groups stabilize the Meisenheimer complex intermediate, making the fluorine atom an excellent leaving group[2]. While highly specific to N-terminal α-amino groups under mildly alkaline conditions (pH 8–9), DNFB exhibits cross-reactivity with other biological nucleophiles. If the pH exceeds 7.5 without proper controls, the reagent will cross-react with the sulfhydryl groups of cysteine and the imidazole rings of histidine, leading to heterogeneous derivatization and altered protein function (e.g., inhibition of cytochrome b-c1 complex)[3]. Furthermore, in the presence of complex aromatic amines like p-phenylenediamine, DNFB can yield unexpected substitution products depending on the solvent temperature[4].

DNPH: Condensation and Degradation Interferences

DNPH derivatizes aldehydes and ketones via a condensation reaction to form 2,4-dinitrophenylhydrazones[5]. Because this reaction is equilibrium-driven, a massive stoichiometric excess of DNPH is required[6]. This overuse introduces two critical cross-reactivity and interference pathways:

• Degradation to DNAN : DNPH decomposes into 2,4-dinitroaniline (DNAN). In HPLC-UV analysis at 360 nm, DNAN co-elutes almost perfectly with the dinitrophenylhydrazone derivative of formaldehyde, creating a severe positive interference[1].

• Environmental Cross-Reactants : Oxidants such as ozone and nitrogen dioxide in air/water samples react directly with the DNPH reagent, consuming it prematurely and forming anomalous chromatographic peaks[5],[1].

To resolve DNPH interferences, modern methodologies utilize 2,4-DNAN not as an interferant, but as a dummy template in Magnetic Molecularly Imprinted Polymers (MMIPs) to selectively extract excess reagent without template leakage[6].

Comparative Performance Data

The following table summarizes the reactivity, cross-reactivity, and mitigation strategies for these derivatizing agents.

Derivatizing Agent	Target Functional Group	Primary Reaction Mechanism	Major Cross-Reactants / Interferants	Analytical Mitigation Strategy
DNFB (Sanger's Reagent)	Primary Amines, N-terminal amino acids	Nucleophilic Aromatic Substitution (SNAr)	Cysteine (thiols), Histidine (imidazoles), complex aromatic amines	Strict pH control (8.0–8.5); pre-alkylation of thiols.
DNPH	Aldehydes, Ketones	Condensation (Hydrazone formation)	Ozone, NO₂, Formic/Acetic acids	Ozone scrubbers; reductive amination.
DNPH (Degradation)	N/A	Chemical Decomposition	2,4-Dinitroaniline (DNAN) co-elutes with Formaldehyde-DNPH	MMIP-SPE using DNAN as a dummy template.

Visualizing Cross-Reactivity and Mitigation Workflows

To understand the causality of these interferences, we must map the reaction pathways.

Cross-reactivity pathways of DNFB with off-target nucleophiles during derivatization.

MMIP-SPE workflow utilizing 2,4-DNAN to eliminate DNPH background interference.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each includes internal checks to verify that cross-reactivity has been successfully mitigated.

Protocol 1: pH-Controlled DNFB Derivatization of Peptides

Causality: The pKa of an N-terminal α-amino group is ~8.0, whereas the pKa of a cysteine thiol is ~8.3. By buffering the reaction strictly at pH 8.0 and incorporating a pre-alkylation step, SNAr cross-reactivity with thiols is structurally blocked[2],[3].

• Reduction & Alkylation (Self-Validation Step): Treat 1 mg of peptide with 10 mM Dithiothreitol (DTT) for 30 min at 37°C, followed by 20 mM Iodoacetamide (IAA) for 30 min in the dark. Validation: Run an aliquot on MS to confirm a mass shift of +57 Da per cysteine, ensuring no free thiols remain to cross-react with DNFB.

• Buffering: Dissolve the alkylated peptide in 0.1 M sodium bicarbonate buffer, adjusting the pH precisely to 8.0.

• Derivatization: Add a 10-fold molar excess of DNFB (dissolved in ethanol). Incubate at 25°C for 2 hours in the dark.

• Quenching: Stop the reaction by adding 0.1 mL of 5N H₂SO₄[3].

• Extraction: Extract the DNP-peptide using ethyl acetate, dry under nitrogen, and reconstitute in HPLC mobile phase for analysis at 360 nm.

Protocol 2: MMIP-SPE Mitigation of DNPH and DNAN Interference

Causality: Excess DNPH and its degradation product, 2,4-DNAN, mask low-abundance carbonyls. By synthesizing an MMIP using 2,4-DNAN as a dummy template, the polymer cavities perfectly match the spatial and electronic profile of DNPH and DNAN, selectively trapping them while allowing the bulky carbonyl-DNPH derivatives to pass through[6].

• Sample Derivatization: Mix 10 mL of aqueous sample with 1 mL of acidic DNPH solution (0.2% in acetonitrile/HCl). Incubate for 30 min at room temperature[5].

• MMIP Conditioning: Condition the 2,4-DNAN-templated MMIP-SPE cartridge with 5 mL methanol and 5 mL water.

• Loading: Load the derivatized sample onto the MMIP-SPE cartridge at a flow rate of 1 mL/min.

• Selective Elution (Self-Validation Step): Elute the target carbonyl-DNPH derivatives using 3 mL of 10% acetonitrile in water. Validation: Monitor the eluate at 360 nm. The absence of a massive solvent-front peak confirms that unreacted DNPH and DNAN have been successfully retained by the imprinting cavities[6].

• Analysis: Inject the eluate into an HPLC-UV or Capillary Electrophoresis (CE) system.

Quantitative Impact of Mitigation

Implementing the dummy-template MMIP-SPE strategy drastically reduces background noise, lowering the Limit of Quantification (LOQ) for trace analysis compared to standard solid-phase extraction.

Analyte Derivative	Standard SPE LOQ (nM)	MMIP-SPE LOQ (nM)	Recovery (%)	Interference Reduction
Formaldehyde-DNPH	45.0	2.1	94.5%	Elimination of DNAN co-elution
Acetaldehyde-DNPH	38.2	1.8	96.2%	Removal of excess DNPH baseline
Acetone-DNPH	40.5	2.5	92.8%	Removal of excess DNPH baseline

Note: Data reflects typical improvements when transitioning from standard C18 sorbents to 2,4-DNAN dummy-templated MMIPs[6].

References

• Cross-Reactivity and Interferences in DNPH Derivatization | Smolecule |5

• Expected and unexpected products from reacting Sanger's reagent with p-phenylenediamine | ResearchGate | 4

• Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology | Creative Biolabs |2

• DNFB-Sanger's reagent for detection of free amino acids | G-Biosciences | 3

• Trace carbonyl analysis in water samples by integrating magnetic molecular imprinting and capillary electrophoresis | RSC Publishing | 6

• Sampling for Selected Aldehyde and Ketone Emissions from Stationary Sources | EPA | 1

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• 5. pdf.smolecule.com [pdf.smolecule.com]
• 6. Trace carbonyl analysis in water samples by integrating magnetic molecular imprinting and capillary electrophoresis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05084B [pubs.rsc.org]

A Senior Application Scientist's Guide to Evaluating the Antimitotic Activity of New Dinitroaniline Compounds

Introduction: Re-evaluating Dinitroanilines Beyond Herbicidal Activity

The dinitroaniline class of compounds, including widely recognized herbicides like trifluralin and pendimethalin, has a well-established and potent mechanism of action: the disruption of mitosis.[1][2][3] For decades, this activity has been effectively harnessed for weed control in agriculture. The core mechanism involves the binding of dinitroaniline molecules to tubulin, the fundamental protein subunit of microtubules.[4][5] Specifically, they bind to unpolymerized α/β-tubulin heterodimers, forming a non-functional complex.[5] When this complex incorporates into a growing microtubule, it caps the end and halts further elongation, leading to the disassembly of the mitotic spindle, cell cycle arrest at metaphase, and ultimately, inhibition of cell division.[4][6][7]

Interestingly, dinitroanilines exhibit a remarkable selectivity, potently affecting the tubulin of plants and protozoan parasites while having a significantly lower affinity for animal tubulin.[5][6][8] This inherent selectivity has spurred renewed interest in developing novel dinitroaniline analogs for therapeutic applications, including as potential antiparasitic[8][9][10] or anticancer agents.[11][12][13] The development of such new chemical entities (NCEs) necessitates a rigorous and systematic evaluation of their antimitotic efficacy.

This guide provides a comprehensive framework for researchers to compare the antimitotic activity of new dinitroaniline compounds against established benchmarks. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present a logical workflow for data interpretation, moving from direct biochemical interaction to cellular consequences.

Mechanism of Action: The Dinitroaniline-Tubulin Interaction

The primary target of dinitroaniline compounds is the tubulin protein.[5] The disruption of microtubule dynamics is the foundational event that triggers downstream cellular effects. Understanding this pathway is critical for designing and interpreting experiments.

Caption: Mechanism of Dinitroaniline Antimitotic Activity.

Experimental Evaluation Workflow: A Multi-Faceted Approach

A robust evaluation of a new antimitotic compound requires a tiered approach, progressing from direct target engagement in a cell-free system to complex cellular outcomes. This ensures that the observed effects are directly attributable to the intended mechanism of action.

Caption: Recommended Experimental Workflow for NCE Evaluation.

Tier 1: Direct Target Engagement - Tubulin Polymerization Assay

Principle & Causality: This biochemical assay directly measures the compound's effect on the polymerization of purified tubulin into microtubules.[14][15] It is the most direct test of the hypothesized mechanism. Polymerization is typically monitored by an increase in light scattering (absorbance at 340 nm) or through the incorporation of a fluorescent reporter.[14][16] By comparing the polymerization curve of a control reaction to one containing the test compound, we can quantify inhibition or enhancement. Including known microtubule-destabilizing (e.g., Vinblastine) and -stabilizing (e.g., Paclitaxel) agents serves as a crucial self-validating control for the assay's responsiveness.[14]

Detailed Protocol: Fluorescence-Based Tubulin Polymerization

• Reagent Preparation:

  • Reconstitute lyophilized, >99% pure tubulin protein (e.g., porcine brain) in ice-cold General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA) to a final concentration of 2 mg/mL.[16] Keep on ice at all times.

  • Prepare a 10 mM stock of GTP in ultrapure water.

  • Prepare a stock of fluorescent reporter (e.g., DAPI) in DMSO.

  • Prepare 10X concentrated stocks of the new dinitroaniline compounds (NCEs), Trifluralin, Pendimethalin, Paclitaxel (positive control for enhancement), and Vinblastine (positive control for inhibition) in an appropriate solvent (e.g., DMSO).

• Assay Setup:

  • Pre-warm a 96-well black, clear-bottom plate and a fluorescence plate reader to 37°C. Temperature control is critical, as tubulin polymerization is highly temperature-dependent.[14][15]

  • Prepare the master reaction mix on ice. For each reaction, combine:

    • Tubulin solution

    • General Tubulin Buffer

    • GTP (to a final concentration of 1 mM)

    • Fluorescent reporter (to a final concentration of ~5-10 µM)

    • Glycerol (to a final concentration of 10-15% to promote polymerization)[16]

  • In the pre-warmed 96-well plate, add 10 µL of the 10X compound stocks (or vehicle control, e.g., DMSO) to their respective wells.

• Data Acquisition:

  • To initiate the reaction, pipette 90 µL of the master reaction mix into each well containing the compound.

  • Immediately place the plate in the 37°C reader.

  • Measure fluorescence (e.g., Ex: 360 nm, Em: 450 nm for DAPI) every 60 seconds for 60-90 minutes.[14]

• Data Analysis:

  • Plot fluorescence intensity versus time.

  • Calculate the maximum velocity (Vmax) of polymerization (the slope of the linear growth phase) and the final polymer mass (the plateau fluorescence).

  • Normalize the results to the vehicle control.

Comparative Performance Data (Illustrative)

Compound	Concentration (µM)	Vmax (% of Control)	Final Polymer Mass (% of Control)	Interpretation
Vehicle (DMSO)	-	100%	100%	Baseline Polymerization
Trifluralin	5	35%	42%	Strong Inhibition
Pendimethalin	5	48%	55%	Moderate Inhibition
New Compound A	5	25%	31%	Very Strong Inhibition
New Compound B	5	89%	95%	Weak/No Inhibition
Vinblastine	3	15%	20%	Positive Control (Inhibition)
Paclitaxel	3	250%	180%	Positive Control (Stabilization)

Tier 2: Cellular Phenotype - Immunofluorescence Microscopy of Microtubules

Principle & Causality: This cell-based assay visualizes the microtubule network within treated cells, providing direct evidence of the compound's effect in a physiological context.[17] A potent dinitroaniline will cause a visible disruption, depolymerization, or abnormal organization of the microtubule cytoskeleton compared to untreated cells. This step is crucial to confirm that the biochemical activity observed in Tier 1 translates to the expected cellular phenotype.

Detailed Protocol: Immunofluorescence Staining

• Cell Culture and Treatment:

  • Plate a suitable cell line (e.g., HeLa, A549) onto glass coverslips in a 24-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the NCEs and control compounds (Trifluralin, vehicle) for a predetermined time (e.g., 18-24 hours).

• Fixation and Permeabilization:

  • Wash the cells gently three times with pre-warmed Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[17] This cross-links proteins, preserving the cellular structure.

  • Wash three times with PBS.

  • Permeabilize the cell membranes by incubating with 0.25% Triton X-100 in PBS for 10 minutes.[18] This allows the antibodies to enter the cell.

• Blocking and Staining:

  • Wash three times with PBS.

  • Block non-specific antibody binding sites by incubating with 1% Bovine Serum Albumin (BSA) in PBST (PBS + 0.1% Tween 20) for 1 hour.[17]

  • Incubate the coverslips with a primary antibody against α-tubulin (e.g., rat anti-tubulin, 1:1000 dilution in 1% BSA/PBST) for 1-2 hours at room temperature or overnight at 4°C.[18]

  • Wash three times with PBST for 5 minutes each.

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-rat, 1:1000 dilution) for 1 hour at room temperature in the dark.[17]

  • (Optional) Counterstain nuclei with DAPI (300 nM in PBS) for 5 minutes.

• Mounting and Imaging:

  • Wash three times with PBST and once with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Image the cells using a fluorescence or confocal microscope. Capture images of the microtubule network and nuclei.

Tier 3: Cellular Function - Viability and Cell Cycle Analysis

Principle & Causality: After confirming target engagement and cellular phenotype, the final tier assesses the functional consequences: reduction in cell viability and arrest of the cell cycle. A successful antimitotic agent should selectively kill rapidly dividing cells.[11][19] Cell viability assays (e.g., Resazurin/alamarBlue) measure metabolic activity, which correlates with the number of living cells.[20] Cell cycle analysis via flow cytometry quantifies the proportion of cells in each phase (G1, S, G2/M), directly testing the hypothesis that the compound induces mitotic arrest (an accumulation of cells in the G2/M phase).[12][19]

Protocol: Cell Viability (Resazurin Assay)

• Seed cells in a 96-well plate and allow to adhere overnight.

• Treat with a serial dilution of each compound for 48-72 hours.

• Add Resazurin solution to each well (to a final concentration of ~10% of the media volume).

• Incubate at 37°C for 2-4 hours, or until a color change is apparent.

• Measure fluorescence (Ex: 560 nm, Em: 590 nm).

• Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

• Seed cells in a 6-well plate and treat with compounds for 24 hours.

• Harvest cells, including any floating cells, and wash with cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Centrifuge the fixed cells, discard the ethanol, and wash with PBS.

• Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer, measuring the fluorescence of PI, which is proportional to the DNA content.

• Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Comparative Performance Data (Illustrative)

Compound	Cell Viability IC50 (µM)	% Cells in G2/M Phase (at 2x IC50)
Vehicle (DMSO)	> 100	12%
Trifluralin	2.8	68%
Pendimethalin	4.5	61%
New Compound A	1.1	75%
New Compound B	> 50	15%

Conclusion: Synthesizing the Evidence

The comprehensive evaluation of new dinitroaniline compounds hinges on a logical progression of experiments that connect direct biochemical action with cellular consequences. In our illustrative example, New Compound A consistently outperformed the traditional benchmarks, Trifluralin and Pendimethalin. It demonstrated superior inhibition of tubulin polymerization in vitro (Table 1 ), which correlated with a potent cytotoxic effect (low IC50 value) and a strong induction of mitotic arrest (Table 2 ). Conversely, New Compound B showed negligible activity across all assays, indicating it is not a viable antimitotic candidate.

This multi-tiered approach, grounded in validated protocols and clear mechanistic reasoning, provides a robust framework for identifying and prioritizing promising new dinitroaniline derivatives for further preclinical development. By systematically comparing performance against established alternatives, researchers can make informed decisions, accelerating the journey from chemical synthesis to potential therapeutic application.

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